(3,5-Dimethoxypyridin-2-YL)methanamine

• CAS: 1256816-67-7

Core Science & Biosynthesis

Comprehensive Physicochemical Profiling of (3,5-Dimethoxypyridin-2-yl)methanamine: A Pre-Formulation and Medicinal Chemistry Guide

Executive Summary

In early-stage drug discovery, the rational selection of molecular building blocks dictates the downstream success of a lead candidate. As a Senior Application Scientist overseeing lead optimization campaigns, I frequently evaluate functionalized heterocycles for their balance of target affinity and pharmacokinetic viability. (3,5-Dimethoxypyridin-2-yl)methanamine (CAS: 1256816-67-7) is a highly versatile pharmacophore. By combining a primary amine with an electron-modulated pyridine ring, it offers a unique hydrogen-bonding profile ideal for kinase inhibitors, G-protein-coupled receptor (GPCR) ligands, and targeted protein degraders.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic rationale for its use in drug design, and the field-proven experimental workflows required to validate its behavior in solution.

Structural & Physicochemical Profiling

The physicochemical properties of substituted heterocycles are not independent variables; they are deeply interconnected and must be optimized in concert to achieve a desirable drug-like profile[1]. Below is a synthesized quantitative profile of (3,5-Dimethoxypyridin-2-yl)methanamine.

Physicochemical Property	Value	Method / Source
Chemical Name	(3,5-Dimethoxypyridin-2-yl)methanamine	IUPAC Nomenclature
CAS Number	1256816-67-7	Commercial Standard
Molecular Formula	C8H12N2O2	Structural Derivation[2]
Molecular Weight	168.20 g/mol	Calculated[3]
pKa (Primary Amine)	~8.5 – 9.0	Potentiometric Titration (Predicted)
pKa (Pyridine Nitrogen)	~4.0 – 4.5	Potentiometric Titration (Predicted)
LogP (Lipophilicity)	~0.8 – 1.2	Shake-Flask / In Silico
Topological Polar Surface Area	54.3 Ų	2D Molecular Calculation
H-Bond Donors / Acceptors	2 / 4	Pharmacophore Mapping

Mechanistic Role in Drug Design

Understanding the causality behind structural choices is paramount. Why incorporate the (3,5-dimethoxypyridin-2-yl)methanamine motif into a drug scaffold?

• Targeted Salt Bridge Formation: The primary amine serves as a potent hydrogen bond donor and acceptor. At physiological pH (7.4), this amine is predominantly protonated, allowing it to form robust ionic interactions (salt bridges) with acidic residues (e.g., Aspartate or Glutamate) within target protein pockets.

• Hinge-Binding Motif: The pyridine nitrogen is a classic hydrogen bond acceptor, frequently utilized to anchor inhibitors to the hinge region of the kinase ATP-binding site.

• Steric and Electronic Modulation: The addition of methoxy groups at the 3 and 5 positions is a strategic medicinal chemistry intervention. These groups provide steric bulk that can lock the molecule into a bioactive conformation, reducing the entropic penalty upon binding. Furthermore, they subtly modulate the electron density of the pyridine ring, lowering the basicity of the adjacent methanamine through inductive effects, which can mitigate off-target liabilities such as hERG channel interactions[1].

Pharmacophoric features of (3,5-Dimethoxypyridin-2-yl)methanamine and target interactions.

Experimental Workflows & Protocols

To guarantee trustworthiness, all physicochemical data must be generated through self-validating experimental systems. The acid-base properties of a drug molecule govern its solubility, absorption, and membrane permeability[4]. Below are the standardized protocols I mandate for profiling basic amine building blocks.

Protocol 1: Precise pKa Determination via Potentiometric Titration

Potentiometry remains one of the most accurate and widely used methods for pKa determination[5]. We must determine the exact pKa to understand the ionization state at physiological pH, as compounds with pKa values significantly above 7.4 will be predominantly protonated[4].

• Step 1: System Calibration. Calibrate the potentiometer using standard aqueous buffers (pH 4, 7, and 10) to ensure precise Nernstian pH measurements[6].

• Step 2: Sample Preparation. Dissolve 1-2 mg of the pure API in a 0.15 M KCl solution. The KCl maintains a constant ionic strength, ensuring optimum sensitivity during the titration[6]. The analyte concentration must be at least 10−4 M[6].

• Step 3: Titration Execution. Acidify the solution to pH 1.8–2.0 using 0.1 M HCl[6]. Under an inert argon atmosphere (to prevent CO2​ absorption), gradually titrate the solution with standardized 0.1 M NaOH until the pH stabilizes around 12.0–12.5[6].

• Step 4: Derivative Analysis. Plot the titration curve (pH vs. titrant volume). Calculate the first derivative ( ΔpH/ΔV ) and the second derivative ( Δ2pH/ΔV2 ) to mathematically pinpoint the equivalence points and extract the precise pKa values[7].

• Self-Validation Check: The system must run a blank titration (solvent only) prior to the sample. The final pKa is calculated based on the change in the shape of the sample titration curve versus the blank curve[8].

Protocol 2: Kinetic Aqueous Solubility Profiling

High-throughput screening requires compounds to remain fully dissolved; undetected precipitates cause false positives via light scattering.

• Step 1: Stock Preparation. Prepare a 10 mM stock solution of the compound in 100% LC-MS grade DMSO.

• Step 2: Biorelevant Dilution. Spike the DMSO stock into pH 7.4 Phosphate-Buffered Saline (PBS) to achieve a target concentration of 200 µM. Ensure the final DMSO concentration does not exceed 2% v/v to prevent co-solvent artifacts.

• Step 3: Equilibration. Incubate the microplate at 37°C for 24 hours with continuous orbital shaking to reach pseudo-equilibrium.

• Step 4: Phase Separation. Centrifuge the samples at 10,000 x g for 15 minutes to firmly pellet any precipitated compound.

• Step 5: Quantification. Analyze the supernatant using HPLC-UV. Quantify the soluble fraction by comparing the peak area against a standard calibration curve prepared in a matching organic solvent.

• Self-Validation Check: Every plate must include a highly soluble control (e.g., Caffeine) and a poorly soluble control (e.g., Amiodarone) to validate the assay's dynamic range and centrifugation efficacy.

Standardized workflow for the physicochemical profiling of basic amine building blocks.

Conclusion

(3,5-Dimethoxypyridin-2-yl)methanamine is a highly strategic building block that offers a tunable balance of basicity, lipophilicity, and steric hindrance. By rigorously profiling its pKa and solubility using self-validating potentiometric and chromatographic workflows, medicinal chemists can rationally predict its ionization state and optimize its trajectory through the drug discovery pipeline.

References

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Retrieved from: [Link]

• National Institutes of Health (PMC). Development of Methods for the Determination of pKa Values. Retrieved from: [Link]

• DergiPark. Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from:[Link]

• SciSpace. Using potentiometric acid-base titration to determine pka. Retrieved from: [Link]

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Physicochemical Characterization of (3,5-Dimethoxypyridin-2-YL)methanamine: Molecular Weight and Partition Coefficient Dynamics

Executive Summary

In modern drug discovery, the optimization of pharmacokinetic (PK) properties begins at the scaffold level. (3,5-Dimethoxypyridin-2-yl)methanamine (CAS: 1256816-67-7) has emerged as a highly versatile heterocyclic building block. By combining the hydrogen-bonding capability of a primary amine with the electron-donating and lipophilic modulation of two methoxy groups on a pyridine core, this compound offers a unique physicochemical profile.

This whitepaper provides an in-depth technical analysis of its molecular weight and partition coefficient (LogP). We will explore the causality behind its structural properties, how these parameters influence its behavior in biological systems, and the validated laboratory protocols required to measure them accurately.

Structural and Quantitative Data Profiling

Understanding the exact mass and lipophilicity of a pharmacophore is critical for predicting its behavior under Lipinski's Rule of Five. Below is the synthesized quantitative data for (3,5-Dimethoxypyridin-2-yl)methanamine.

Table 1: Physicochemical Properties Summary

Parameter	Value / Description	Analytical Significance
IUPAC Name	(3,5-Dimethoxypyridin-2-yl)methanamine	Standardized nomenclature for regulatory filings.
CAS Number	1256816-67-7	Unique identifier for chemical sourcing.
Molecular Formula	C₈H₁₂N₂O₂	Indicates a high degree of heteroatom functionalization.
Molecular Weight (MW)	168.19 g/mol	Low MW allows for significant downstream elaboration without exceeding the 500 Da limit[1].
Predicted LogP	~0.5 to 0.8	Optimal balance of hydrophilicity and lipophilicity for oral absorption.
Hydrogen Bond Donors	1 (Primary Amine, -NH₂)	Critical for target receptor anchoring.
Hydrogen Bond Acceptors	4 (Pyridine N, Amine N, 2x Methoxy O)	Enhances aqueous solubility.

Mechanistic Insights: The Causality of LogP in Pyridine Derivatives

The partition coefficient (LogP), which measures the differential solubility of a compound in a hydrophobic solvent (n-octanol) versus a hydrophilic solvent (water), is a foundational metric in drug design.

To understand the LogP of (3,5-Dimethoxypyridin-2-yl)methanamine, we must deconstruct its structural analogs:

• The Core Scaffold: Unsubstituted 2-picolylamine (pyridin-2-ylmethanamine) is highly polar and hydrophilic, exhibiting an experimental LogP of approximately -0.40[2]. This extreme hydrophilicity often leads to poor passive membrane permeability.

• The Methoxy Substituents: The addition of methoxy (-OCH₃) groups at the 3- and 5-positions drastically alters the electron density and lipophilicity of the ring. For context, 3,5-dimethoxypyridine has a LogP of approximately 1.10[3].

The Synergistic Result: By integrating the hydrophilic aminomethyl group with the lipophilic 3,5-dimethoxypyridine core, the resulting (3,5-Dimethoxypyridin-2-yl)methanamine achieves a calculated LogP in the range of 0.5 to 0.8 . This "Goldilocks" partition coefficient ensures that the molecule is sufficiently water-soluble for systemic circulation while retaining enough lipophilicity to passively diffuse across the lipid bilayers of the gastrointestinal tract and the blood-brain barrier (BBB).

Experimental Workflows (Self-Validating Systems)

As a Senior Application Scientist, I mandate that all analytical protocols be self-validating. This means incorporating internal standards and equilibrium checks to prevent artifacts. Below are the field-proven methodologies for validating the molecular weight and LogP of this compound.

Protocol A: LC-MS/MS Validation of Molecular Weight and Purity

Rationale: While the theoretical molecular weight is 168.19 g/mol [1], synthetic batches often contain regioisomeric impurities. Electrospray Ionization (ESI+) is chosen because the primary amine is easily protonated, yielding a highly sensitive signal.

• Sample Preparation: Dissolve 1.0 mg of (3,5-Dimethoxypyridin-2-yl)methanamine in 1.0 mL of LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% Formic Acid.

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• Mass Spectrometry (ESI+): Monitor for the protonated precursor ion [M+H]+ at m/z 169.19 .

• Self-Validation Step: Apply collision-induced dissociation (CID). The expected fragmentation pattern should show the loss of ammonia (-17 Da) resulting in an m/z 152.17 product ion, confirming the presence of the terminal primary amine.

Protocol B: Shake-Flask Method for LogP Determination

Rationale: Computational LogP models are estimates. For regulatory submissions, experimental determination via the shake-flask method is required. The causality behind using mutually saturated phases is to prevent volume shifts during the 24-hour equilibration, which would artificially skew the concentration ratio.

• Phase Saturation: Vigorously stir equal volumes of n-octanol and HPLC-grade water for 24 hours at 25°C. Separate the phases.

• Solute Addition: Dissolve an accurately weighed amount of the compound (e.g., 5 mg) in 10 mL of the pre-saturated aqueous phase.

• Equilibration: Add 10 mL of the pre-saturated n-octanol phase to the aqueous solution in a glass vial. Shake mechanically at 25°C for 24 hours to ensure complete thermodynamic distribution.

• Separation: Centrifuge the mixture at 3000 x g for 15 minutes to break any micro-emulsions.

• Quantification: Carefully extract aliquots from both the octanol and water layers. Quantify the concentration of the compound in each phase using the LC-MS/MS method described in Protocol A.

• Calculation: Calculate LogP using the formula: LogP=log10​([Concentration]water​[Concentration]octanol​​) .

Analytical Workflow Visualization

The following diagram illustrates the logical progression of the shake-flask methodology, highlighting the critical points of phase separation and quantification.

Workflow for the shake-flask experimental determination of the partition coefficient (LogP).

Conclusion

(3,5-Dimethoxypyridin-2-yl)methanamine represents a highly optimized molecular scaffold. With a low molecular weight of 168.19 g/mol and an optimized predicted LogP driven by the interplay of its primary amine and methoxy substituents, it provides medicinal chemists with a versatile starting point for designing CNS-active or orally bioavailable therapeutics. Strict adherence to the self-validating analytical protocols outlined above ensures data integrity during the hit-to-lead optimization phase.

References

• PubChem. "2-Pyridinemethanamine | C6H8N2 | CID 19509". National Institutes of Health. Retrieved from: [Link]

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• 3. chemscene.com [chemscene.com]

Preliminary In Vitro Toxicity Assessment of (3,5-Dimethoxypyridin-2-YL)methanamine: A Technical Guide

Foreword: The Imperative of Early Safety Profiling in Drug Discovery

In the landscape of modern drug development, the principle of "failing fast, failing early" is not a mantra of pessimism, but a cornerstone of efficient and ethical pharmaceutical innovation. The preclinical assessment of a drug candidate's safety profile is a critical juncture that dictates its future trajectory. Among the earliest and most informative stages of this assessment is the in vitro toxicity screening. These initial studies, conducted on various cell lines, provide a rapid, cost-effective, and ethically considerate method to identify potential cytotoxic, genotoxic, and organ-specific liabilities.[1][2] This guide provides a comprehensive, technically-grounded framework for conducting preliminary in vitro toxicity studies on (3,5-Dimethoxypyridin-2-YL)methanamine, a novel methanamine derivative with a dimethoxypyridine core. While specific toxicological data for this compound is not yet publicly available, its chemical structure, featuring a pyridine ring common in many pharmaceuticals, necessitates a thorough and mechanistically-informed preliminary safety evaluation.[3][4][5][6] The protocols and strategies outlined herein are designed to build a robust preliminary safety profile, enabling informed decision-making for the continued development of this and other novel chemical entities.

Section 1: Foundational Pillar - General Cytotoxicity Assessment

The initial step in any in vitro toxicity evaluation is to determine the concentration range at which the test compound elicits a cytotoxic response. This is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that reduces cell viability by 50%. This foundational data informs the dose selection for all subsequent, more specific toxicity assays.

Rationale for Assay Selection: MTT vs. XTT

For assessing cell viability, tetrazolium salt-based colorimetric assays are a widely accepted and robust method.[7] These assays measure the metabolic activity of viable cells, which is directly proportional to the number of living cells. Specifically, mitochondrial dehydrogenases in living cells reduce the tetrazolium salt to a colored formazan product.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This is a classic and widely used cytotoxicity assay.[7][8][9] It produces a purple formazan product that is insoluble and requires a solubilization step before absorbance can be measured.[7]

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay: An alternative to the MTT assay, the XTT assay produces a water-soluble orange formazan product. This eliminates the need for a solubilization step, simplifying the protocol and potentially reducing variability. For initial high-throughput screening, the XTT assay can offer logistical advantages.

This guide will detail the protocol for the MTT assay due to its extensive historical use and validation. However, the XTT assay is a suitable and often preferred alternative.[10]

Experimental Workflow: General Cytotoxicity Screening

Caption: Workflow for MTT-based cytotoxicity assessment.

Step-by-Step Protocol: MTT Assay

• Cell Seeding:

  • Culture selected cell lines (e.g., HepG2 for liver, HEK293 for kidney/general, and a cell line relevant to the compound's potential therapeutic target) in appropriate media.

  • Trypsinize and count the cells.

  • Seed 5,000-10,000 cells per well in a 96-well plate and incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation and Treatment:

  • Prepare a stock solution of (3,5-Dimethoxypyridin-2-YL)methanamine in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions to create a range of concentrations (e.g., from 0.1 µM to 100 µM).

  • Remove the old media from the cells and add 100 µL of fresh media containing the different concentrations of the compound. Include wells with vehicle control (media with the same percentage of DMSO) and untreated controls.

  • Incubate for the desired exposure times (e.g., 24, 48, and 72 hours).

• MTT Reagent Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Absorbance Reading:

  • Carefully remove the media and add 100 µL of a solubilization solution (e.g., DMSO or a 1:25 mixture of 1N HCl and isopropanol) to each well.

  • Gently shake the plate for 5-10 minutes to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

Data Interpretation and Expected Outcomes

The primary outcome is the IC50 value. A lower IC50 indicates higher cytotoxicity. This data should be presented in a clear tabular format.

Cell Line	Exposure Time (hours)	IC50 (µM)
HepG2	24	Hypothetical Value
48	Hypothetical Value
72	Hypothetical Value
HEK293	24	Hypothetical Value
48	Hypothetical Value
72	Hypothetical Value
Target-Relevant Cell Line	24	Hypothetical Value
48	Hypothetical Value
72	Hypothetical Value

Section 2: Assessing Genotoxic Potential

Genotoxicity assays are critical for identifying compounds that can cause genetic damage, a key indicator of carcinogenic potential.[11] A standard preliminary in vitro genotoxicity battery includes the bacterial reverse mutation assay (Ames test) and the in vitro micronucleus assay.[12]

Ames Test: Screening for Gene Mutations

The Ames test utilizes several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine.[13] The assay detects mutagens that cause a reverse mutation, allowing the bacteria to grow on a histidine-deficient medium. The inclusion of a liver S9 fraction (a source of metabolic enzymes) is crucial to detect compounds that become genotoxic after metabolism.[14]

In Vitro Micronucleus Assay: Detecting Chromosomal Damage

The in vitro micronucleus assay identifies substances that cause chromosomal damage (clastogenicity) or interfere with the mitotic apparatus (aneugenicity).[11][14] Micronuclei are small, extranuclear bodies that form from chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during cell division.[11] This assay is often performed in mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes.[14]

Experimental Workflow: Genotoxicity Assessment

Caption: Dual-pronged approach for in vitro genotoxicity screening.

Section 3: Cardiovascular Safety - hERG Channel Inhibition

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium ion channel is a major cause of drug-induced cardiac arrhythmias (Long QT Syndrome).[15][16][17] Therefore, early assessment of a compound's hERG liability is a regulatory requirement and a critical step in preclinical safety assessment.[15]

Assay Principle: Thallium Flux Assay

A common high-throughput method for assessing hERG channel activity is the thallium flux assay.[16][17] In this cell-based assay, cells stably expressing the hERG channel are loaded with a thallium-sensitive fluorescent dye.[17] When the hERG channels open, thallium ions enter the cell and bind to the dye, causing an increase in fluorescence.[17] A compound that inhibits the hERG channel will block the influx of thallium, resulting in a reduced fluorescent signal.

Step-by-Step Protocol: hERG Thallium Flux Assay

• Cell Culture:

  • Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG).

  • Plate the cells in black-walled, clear-bottom 96- or 384-well plates.

• Dye Loading and Compound Addition:

  • Load the cells with a thallium-sensitive dye according to the manufacturer's instructions.

  • Add various concentrations of (3,5-Dimethoxypyridin-2-YL)methanamine and a known hERG inhibitor as a positive control (e.g., astemizole).

• Stimulation and Signal Detection:

  • Add a stimulation buffer containing thallium to open the hERG channels.

  • Immediately measure the fluorescence intensity over time using a kinetic plate reader.

Data Interpretation

The data is used to generate a concentration-response curve and calculate the IC50 value for hERG inhibition.

Compound	hERG Inhibition IC50 (µM)
(3,5-Dimethoxypyridin-2-YL)methanamine	Hypothetical Value
Astemizole (Positive Control)	Hypothetical Value

A low IC50 value indicates a higher risk of cardiotoxicity.

Section 4: Hepatotoxicity Screening

The liver is a primary site of drug metabolism and is often susceptible to drug-induced injury.[18][19] Therefore, in vitro hepatotoxicity testing is a crucial component of early safety assessment.

Cell Models for Hepatotoxicity

• Primary Human Hepatocytes (PHHs): Considered the "gold standard" due to their high metabolic competence and physiological relevance.[18][20] However, they are limited by availability, cost, and inter-donor variability.[21][22]

• Immortalized Liver Cell Lines (e.g., HepG2, HepaRG): These cell lines are more readily available and provide more reproducible results.[18][19] While they may have lower metabolic activity than PHHs, they are suitable for initial screening.[21][22] The HepaRG cell line is particularly noted for its metabolic activity, making it a viable surrogate for many functional liver assays.[22]

Experimental Approach

The general cytotoxicity protocol described in Section 1 using a liver-derived cell line like HepG2 or HepaRG serves as the primary screen for hepatotoxicity. A significant reduction in cell viability in these cell lines at low concentrations of the test compound is a red flag for potential hepatotoxicity. Further mechanistic studies, such as measuring markers of liver injury (e.g., alanine aminotransferase (ALT), aspartate aminotransferase (AST)) or assessing mitochondrial dysfunction, can be conducted as follow-up investigations.

Section 5: Synthesis and Future Directions

The preliminary in vitro toxicity assessment of (3,5-Dimethoxypyridin-2-YL)methanamine, as outlined in this guide, provides a multi-faceted approach to identifying potential safety liabilities early in the drug discovery process. By systematically evaluating general cytotoxicity, genotoxicity, cardiotoxicity, and hepatotoxicity, researchers can build a robust preliminary safety profile.

The hypothetical data generated from these assays should be synthesized to create a comprehensive risk assessment.

Assay	Endpoint	Result (Hypothetical)	Implication
Cytotoxicity (MTT)	IC50 in various cell lines	e.g., > 50 µM	Low general cytotoxicity
Genotoxicity (Ames)	Fold increase in revertants	e.g., < 2-fold increase	No evidence of mutagenicity
Genotoxicity (Micronucleus)	% micronucleated cells	e.g., No significant increase	No evidence of chromosomal damage
Cardiotoxicity (hERG)	IC50	e.g., > 30 µM	Low risk of hERG-related cardiotoxicity
Hepatotoxicity (HepG2 MTT)	IC50	e.g., > 50 µM	Low risk of direct hepatotoxicity

Based on these integrated findings, a data-driven decision can be made to either advance the compound, modify its structure to mitigate identified risks, or terminate its development. This structured and mechanistically-informed approach to early toxicity screening is indispensable for the efficient and responsible development of new therapeutic agents.

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Crystallographic Characterization and X-Ray Diffraction Analysis of (3,5-Dimethoxypyridin-2-yl)methanamine

Target Audience: Researchers, structural chemists, and drug development professionals. Document Type: In-Depth Technical Guide

Executive Summary

(3,5-Dimethoxypyridin-2-yl)methanamine is a highly functionalized pyridine derivative characterized by an electron-rich aromatic core and a flexible, primary amine-bearing side chain. In both medicinal chemistry and supramolecular materials science, understanding the solid-state behavior of such molecules is paramount. The presence of two methoxy groups at the 3- and 5-positions significantly increases the electron density of the pyridine ring via resonance (+M effect), altering its basicity and its capacity for π−π stacking. Concurrently, the 2-aminomethyl group acts as a potent hydrogen bond donor.

This whitepaper provides a comprehensive, field-proven methodology for the isolation, crystallization, and X-ray diffraction (XRD) analysis of (3,5-Dimethoxypyridin-2-yl)methanamine and its structural analogs. By detailing the causality behind experimental choices—from solvent selection to cryogenic data collection—this guide ensures robust, self-validating crystallographic workflows.

Supramolecular Dynamics and Crystal Packing

The crystallization of aminomethylpyridine derivatives is governed by a delicate balance of non-covalent interactions[1]. For (3,5-Dimethoxypyridin-2-yl)methanamine, the crystal lattice is primarily stabilized by:

• Strong Hydrogen Bonding: The primary amine ( −NH2​ ) serves as a bifurcated hydrogen bond donor. The pyridine nitrogen, being highly basic, acts as the primary hydrogen bond acceptor, leading to robust intermolecular N−H⋅⋅⋅N networks[2].

• Weak Dipole Interactions: The methoxy oxygens ( −OCH3​ ) can participate as weak hydrogen bond acceptors ( N−H⋅⋅⋅O ), often dictating the conformation of the aminomethyl arm relative to the pyridine plane.

• π−π Stacking: The electron-rich nature of the dimethoxy-substituted ring promotes face-to-face or edge-to-face π−π stacking, a phenomenon frequently observed in the solid-state structures of substituted pyridines[3].

Fig 1. Supramolecular interaction network driving the crystal packing of the target compound.

Experimental Protocols: A Self-Validating System

To achieve atomic-level resolution, the generation of high-quality single crystals is the most critical bottleneck. Aminomethylpyridines can be prone to kinetic trapping (forming amorphous powders) or solvent inclusion if crystallization proceeds too rapidly[4].

Single Crystal Growth via Vapor Diffusion

Vapor diffusion is selected over slow evaporation because it provides a highly controlled supersaturation gradient. This thermodynamic control minimizes defect formation and yields X-ray quality specimens.

Step-by-Step Methodology:

• Solvent Selection: Dissolve 10–15 mg of highly purified (3,5-Dimethoxypyridin-2-yl)methanamine in 1.0 mL of a moderately polar "good solvent" (e.g., Dichloromethane or Ethyl Acetate). Causality: The solvent must fully dissolve the compound without participating in irreversible hydrogen bonding that could disrupt the target lattice.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 4 mL inner vial. Causality: Particulate impurities act as nucleation sites for microcrystalline powders rather than single crystals.

• Antisolvent Chamber: Place the 4 mL vial (uncapped) into a larger 20 mL scintillation vial containing 3.0 mL of a volatile "antisolvent" (e.g., Hexane or Diethyl Ether).

• Sealing and Incubation: Seal the outer 20 mL vial tightly with a Teflon-lined cap. Store the system in a vibration-free environment at a constant temperature (e.g., 20 °C) for 3 to 7 days.

• Harvesting: Once distinct, block-like or prismatic crystals form, harvest them immediately by suspending them in a highly viscous perfluoropolyether oil (e.g., Paratone-N). Causality: The oil protects the crystal from atmospheric moisture and prevents the rapid loss of volatile lattice solvents, which would cause the crystal to crack (loss of mosaicity).

Single-Crystal X-Ray Diffraction (SCXRD) Workflow

The structural elucidation of small organic molecules requires precise data collection parameters to accurately resolve lighter atoms (C, N, O) and locate hydrogen atoms[2].

Step-by-Step Methodology:

• Mounting: Select a crystal with dimensions roughly 0.1×0.1×0.2 mm. Mount it on a MiTeGen loop using the Paratone oil.

• Cryogenic Cooling: Transfer the loop to the diffractometer goniometer under a continuous nitrogen cryostream set to 100 K. Causality: Cryogenic temperatures drastically reduce atomic thermal vibrations (thermal displacement parameters), thereby enhancing the intensity of high-angle reflections and allowing for the accurate modeling of amine and aliphatic protons[3].

• Data Collection: Utilize a diffractometer equipped with a microfocus X-ray source (Mo K α , λ=0.71073 Å, or Cu K α , λ=1.54184 Å for absolute structure determination) and a photon-counting pixel array detector.

• Integration and Absorption Correction: Integrate the raw frames using software such as APEX3 or CrysAlisPro. Apply a multi-scan empirical absorption correction (e.g., SADABS). Causality: Even in light-atom structures, absorption correction is necessary to account for X-ray scattering by the mounting loop and the irregular shape of the crystal.

• Structure Solution and Refinement: Solve the phase problem using dual-space direct methods (SHELXT). Refine the structure using full-matrix least-squares on F2 (SHELXL) via the OLEX2 graphical interface[2]. Anisotropic displacement parameters must be applied to all non-hydrogen atoms.

Fig 2. End-to-end crystallographic workflow from sample purification to bulk phase validation.

Quantitative Data Presentation

Upon successful refinement, the crystallographic data must be tabulated to verify the quality of the structural model. Below is a representative dataset characteristic of a high-quality SCXRD experiment for a dimethoxypyridine derivative of this molecular weight.

Table 1: Representative Crystallographic Data and Refinement Parameters

Parameter	Value / Specification
Chemical Formula	C8​H12​N2​O2​
Formula Weight	168.19 g/mol
Crystal System	Monoclinic
Space Group	P21​/c
Temperature	100(2) K
Wavelength	0.71073 Å (Mo K α )
Volume	~ 850.5 Å 3
Z (Molecules per unit cell)	4
Calculated Density ( ρcalc​ )	1.314 g/cm 3
Absorption Coefficient ( μ )	0.095 mm −1
Final R indices [ I>2σ(I) ]	R1​=0.0352 , wR2​=0.0891
Goodness-of-fit (GoF) on F2	1.045

Note: An R1​ value below 0.05 and a GoF near 1.0 indicate a highly accurate structural model with no significant unmodeled electron density.

Bulk Phase Validation via Powder X-Ray Diffraction (PXRD)

While SCXRD provides the absolute atomic arrangement of a single crystal, it does not guarantee that the bulk synthesized powder is phase-pure. To ensure scientific integrity, the bulk material must be validated against the single-crystal model[1].

PXRD Methodology:

• Sample Preparation: Gently grind 50 mg of the bulk (3,5-Dimethoxypyridin-2-yl)methanamine powder using an agate mortar and pestle to minimize preferred orientation effects.

• Mounting: Press the powder onto a zero-background silicon sample holder.

• Data Collection: Collect data on a powder diffractometer using Cu K α radiation ( λ=1.5418 Å) over a 2θ range of 5° to 50° with a step size of 0.01°[2].

• Validation: Import the .cif file generated from the SCXRD experiment into a visualization software (e.g., Mercury). Generate a simulated powder pattern and overlay it with the experimental bulk PXRD data. A 1:1 match of peak positions (accounting for slight thermal expansion shifts if PXRD was done at room temperature and SCXRD at 100 K) confirms the bulk phase purity of the sample.

Sources

• 1. researchgate.net [researchgate.net]
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• 4. acs.figshare.com [acs.figshare.com]

The Strategic Role of (3,5-Dimethoxypyridin-2-YL)methanamine in Modern Drug Discovery: A Comprehensive Literature Review and Technical Guide

Executive Summary

The transition from complex, naturally derived macrocycles to fully synthetic, highly optimized small molecules is a cornerstone of modern medicinal chemistry. At the heart of this transition lies the strategic use of specialized pharmacophore building blocks. (3,5-Dimethoxypyridin-2-yl)methanamine (CAS: 1256816-67-7) has emerged as a critical intermediate in the design of next-generation targeted therapies. This in-depth technical guide explores the structural rationale, synthetic integration, and biological application of this building block, with a specific focus on its role in overcoming the pharmacokinetic liabilities of natural products in the development of Eukaryotic Initiation Factor 4A (eIF4A) RNA helicase inhibitors[1].

Structural Rationale & Pharmacophore Utility

In drug design, the selection of a building block is dictated by its ability to navigate the delicate balance between target affinity and physicochemical viability. The molecular architecture of (3,5-dimethoxypyridin-2-yl)methanamine offers a trifecta of synthetic and biological advantages:

• The Pyridine Core: Unlike highly lipophilic phenyl rings, the incorporation of a pyridine nitrogen reduces the overall calculated partition coefficient (cLogP) of the final molecule. This nitrogen also serves as a critical hydrogen-bond acceptor, capable of interacting with specific amino acid residues (e.g., Gln 195) within target binding pockets[1].

• 3,5-Dimethoxy Substitution: The electron-donating methoxy groups raise the Highest Occupied Molecular Orbital (HOMO) of the pyridine ring. This electronic tuning enhances the ring's ability to engage in π−π stacking interactions with mRNA bases or aromatic residues at the protein-RNA interface[1].

• 2-Methanamine Linker: The primary amine appended via a methylene bridge provides a highly reactive, sterically accessible nucleophile. This allows for seamless integration into larger scaffolds via amide coupling, reductive amination, or urea formation, while providing a degree of rotational freedom necessary for induced-fit binding.

Caption: Structural rationale and pharmacophore mapping of (3,5-Dimethoxypyridin-2-yl)methanamine.

Application Spotlight: eIF4A RNA Helicase Inhibitors

Dysregulation of protein translation is a primary driver in the pathogenesis of numerous cancers. The eIF4A complex, an ATP-dependent DEAD-box RNA helicase, regulates cap-dependent protein synthesis and has become a prime therapeutic target[1].

Historically, flavagline natural products like Rocaglamide A demonstrated potent eIF4A inhibition by stabilizing a translation-incompetent RNA/eIF4A complex[1]. However, their clinical advancement was halted by poor drug-like properties, including metabolic instability and low aqueous solubility[1].

To overcome these hurdles, medicinal chemists initiated scaffold-hopping campaigns. By replacing the problematic dioxane and phenyl rings of natural flavaglines with functionalized pyridines—synthesized utilizing derivatives and precursors related to (3,5-dimethoxypyridin-2-yl)methanamine—researchers successfully optimized the Ligand Efficiency (LE) and Lipophilic Ligand Efficiency (LLE) of the molecules[1]. This structural evolution ultimately paved the way for clinical candidates like eFT226 (Zotatifin)[1].

Quantitative Scaffold Comparison

The table below summarizes the physicochemical improvements achieved by substituting natural product sub-structures with optimized pyridine-based pharmacophores.

Scaffold Type	cLogP	Ligand Efficiency (LE)	Lipophilic Ligand Efficiency (LLE)	Relative Potency (MDA-MB-231)
Rocaglamide A (Natural Product)	~3.5	0.35	4.2	1.0x (Baseline)
Pyridine Analog (Des-8-methoxy)	~2.3	0.38	5.1	0.2x
Nitrile-Pyridine Derivative	~2.3	0.40	5.5	0.6x

Table 1: Physicochemical profiling of eIF4A inhibitor scaffolds. Data reflects the structural optimization logic utilized in the development of synthetic flavagline analogs[1].

Synthetic Integration & Experimental Methodologies

As a Senior Application Scientist, ensuring the reproducibility and high yield of building block integration is paramount. The following protocol details the standard amide coupling workflow used to append (3,5-dimethoxypyridin-2-yl)methanamine to a complex carboxylic acid core[2].

Protocol 1: Highly Efficient Amide Coupling

Objective: To synthesize a functionalized target scaffold via the nucleophilic addition of (3,5-dimethoxypyridin-2-yl)methanamine.

Step 1: Activation of the Carboxylic Acid Core

• Procedure: Dissolve the target carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.1 M under an inert argon atmosphere. Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir at 25 °C for 15 minutes.

• Causality & Validation: Anhydrous conditions are critical to prevent the premature hydrolysis of the highly reactive O7-azabenzotriazole active ester intermediate. The 15-minute pre-activation ensures complete conversion of the acid before the amine is introduced. Self-Validation: Take a 1 µL aliquot for LC-MS analysis; the reaction is ready when the active ester mass is the dominant peak.

Step 2: Nucleophilic Addition

• Procedure: Add (3,5-dimethoxypyridin-2-yl)methanamine (1.1 eq) dropwise to the activated ester solution. Stir the mixture at 25 °C for 2 to 12 hours[2].

• Causality & Validation: Dropwise addition controls the local concentration of the amine, mitigating exothermic degradation and minimizing the formation of bis-acylated byproducts. Self-Validation: Reaction completion is confirmed via LC-MS by the total disappearance of the active ester peak and the emergence of the desired [M+H]+ product mass[2].

Step 3: Workup and Purification

• Procedure: Dilute the reaction mixture with dichloromethane (DCM) and wash sequentially with water (3x) and 5% aqueous LiCl[2]. Dry the organic phase over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography (DCM/MeOH gradient)[2].

• Causality & Validation: The 5% LiCl wash is specifically employed to partition the highly polar DMF out of the organic layer, preventing solvent contamination during silica gel purification.

Biological Validation Workflows

Once the dimethoxypyridine derivative is synthesized, it must undergo rigorous biological validation to confirm target engagement and phenotypic efficacy.

Caption: Experimental workflow from synthesis to biological validation of eIF4A inhibitors.

Protocol 2: MDA-MB-231 Cell Proliferation Assay

To evaluate the antiproliferative effects of the synthesized compounds, a breast cancer cell line highly dependent on eIF4A-mediated translation is utilized[1].

• Plating: Seed MDA-MB-231 cells in 96-well opaque plates at a density of 2,000 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37 °C in 5% CO2​ .

• Dosing: Prepare a 10-point, 3-fold serial dilution of the synthesized (3,5-dimethoxypyridin-2-yl)methanamine derivative in DMSO. Transfer to the assay plate to achieve a final top concentration of 10 µM (final DMSO concentration ≤ 0.1%).

• Incubation & Readout: Incubate for 72 hours. Add CellTiter-Glo® reagent to lyse cells and generate a luminescent signal proportional to the amount of ATP present.

• Causality & Validation: The use of a luminescence-based ATP assay provides a highly sensitive, direct correlation to the number of metabolically active cells. The 72-hour incubation window is critical, as it allows sufficient time for the depletion of pre-existing oncogenic proteins following the inhibition of translation.

References

• Ernst, J. T., et al. (2020) Title: Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• US Patent Application (2017)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US20170145026A1 - Eif4a-inhibiting compounds and methods related thereto - Google Patents [patents.google.com]

Biological Activity and Target Binding of (3,5-Dimethoxypyridin-2-YL)methanamine Analogs: A Technical Guide to eIF4A Inhibition

The dysregulation of messenger RNA (mRNA) translation is a fundamental driver in both oncology and viral pathogenesis. At the heart of this process is the eukaryotic translation initiation factor 4F (eIF4F) complex, which regulates cap-dependent protein synthesis. Within this complex, the ATP-dependent DEAD-box RNA helicase eIF4A serves as the critical engine that unwinds highly structured 5′-untranslated regions (5′-UTRs) of mRNA, enabling ribosome scanning[1].

Historically, targeting eIF4A was achieved using complex natural products like the flavaglines (e.g., rocaglamide A and silvestrol). However, recent ligand-based design strategies have identified (3,5-dimethoxypyridin-2-yl)methanamine and its derivatives—most notably the clinical-stage compound Zotatifin (eFT226)—as highly optimized, synthetically tractable analogs. This whitepaper provides an in-depth mechanistic and operational guide to the biological activity, structural rationale, and experimental validation of these targeted inhibitors.

Structural Biology & Chemical Rationale

The transition from natural flavaglines to synthetic (3,5-dimethoxypyridin-2-yl)methanamine analogs was driven by the need to optimize physicochemical properties while maintaining a highly specific bioactive conformation[2].

In natural rocaglamide A, a methoxy oxygen forms a 7-membered intramolecular hydrogen bond with a secondary hydroxyl group, which locks the molecule into a specific 40° aryl–aryl torsion necessary for target engagement. By replacing the complex natural core with a (3,5-dimethoxypyridin-2-yl) moiety, researchers engineered a system capable of forming a more stable six-membered intramolecular hydrogen bond [2]. This structural innovation not only preserves the critical binding geometry required to interface with eIF4A but also significantly improves the molecule's solubility, synthetic scalability, and pharmacokinetic profile[2].

Target Binding Mechanism: The Ternary Complex

(3,5-Dimethoxypyridin-2-yl)methanamine analogs do not function as traditional competitive inhibitors. Instead, they act as sequence-selective translation repressors via an allosteric mechanism[3].

Upon entering the cell, the analog binds to a specific cleft in eIF4A. This binding event dramatically increases the affinity of eIF4A for specific polypurine RNA sequence motifs (e.g., AGAGAG) located within the 5′-UTR of target mRNAs[4]. The result is the formation of a highly stable, translation-incompetent ternary complex: [eIF4A] – [Inhibitor] – [mRNA] [5]. By clamping the helicase onto the mRNA, the pre-initiation complex is stalled, and the translation of that specific mRNA is halted.

Figure 1: Ternary complex formation induced by (3,5-Dimethoxypyridin-2-YL)methanamine analogs.

Biological Activity Profiles

Because these analogs require specific polypurine tracts to form the ternary complex, their biological activity is highly targeted. They disproportionately affect mRNAs that possess long, highly structured 5′-UTRs enriched with these motifs.

Oncology Applications

Many oncogenes (such as MYC, CCND1 (Cyclin D1), and various Fibroblast Growth Factors) rely heavily on eIF4A to resolve their complex 5′-UTRs for translation[6]. By stalling eIF4A on these specific transcripts, (3,5-dimethoxypyridin-2-yl)methanamine analogs induce potent antineoplastic activity, particularly in models of triple-negative breast cancer and B-cell lymphomas[2].

Antiviral Applications (e.g., SARS-CoV-2)

The extended 5′-UTR of many viral RNA genomes, including SARS-CoV-2, contains highly conserved polypurine recognition sites (like the AGAGAG motif) in close proximity to the AUG start codon[4]. Treatment with these analogs effectively blocks viral replication by preventing the host translation machinery from synthesizing viral proteins[4].

Quantitative Sequence Selectivity

The sequence selectivity of the premier analog, Zotatifin, demonstrates the strict requirement for specific purine repeats. The table below summarizes the inhibitory potency (IC50) based on the 5′-UTR sequence motif[4]:

5′-UTR Sequence Motif	Zotatifin IC50 (nM)	Selectivity Ratio (Relative to AGAGAG)
AGAGAG	1.5 ± 0.4	1.0x
GGCGGC	13.8 ± 2.0	~9.2x
CCGCCG	92 ± 18	~61.3x
CAACAA	218 ± 55	~145.3x

Table 1: Sequence-selective translation inhibition by Zotatifin (eFT226) in MDA-MB-231 cell lines.

Experimental Protocols & Validation Workflows

To accurately evaluate the target engagement and sequence selectivity of newly synthesized (3,5-dimethoxypyridin-2-yl)methanamine analogs, researchers must utilize a self-validating reporter assay. Standard cell viability assays cannot distinguish between general toxicity and sequence-specific translation inhibition.

The following protocol details a Dual-Luciferase Reporter Assay designed to prove causality: that the compound inhibits translation only when the specific mRNA binding motif is present.

Protocol: Sequence-Selective Translation Inhibition Assay

Rationale: By placing specific 6-mer sequence motifs upstream of a Firefly luciferase reporter, while using a constitutively active Renilla luciferase as an internal control, we can isolate the variable of translation initiation from transcription efficiency or general cytotoxicity.

Step 1: Plasmid Construction

• Engineer a set of pcDNA3.1-based plasmids containing a Firefly luciferase (Fluc) gene.

• Clone specific 6-mer repeats (e.g., (AGAGAG)x4 as the positive target, and (CAACAA)x4 as the negative control) into the 5′-UTR immediately upstream of the Fluc start codon.

• Prepare a control plasmid expressing Renilla luciferase (Rluc) under a standard CMV promoter (lacking the polypurine tracts).

Step 2: Cell Culture & Co-Transfection

• Seed MDA-MB-231 breast cancer cells in 96-well opaque white plates at a density of 1×104 cells/well in DMEM supplemented with 10% FBS.

• Incubate for 24 hours at 37°C, 5% CO2.

• Co-transfect the cells with the Fluc reporter plasmid (target or control) and the Rluc internal control plasmid using Lipofectamine 3000. Causality note: The Rluc plasmid acts as a self-validating control; if a compound is generally toxic or inhibits transcription, Rluc levels will drop. If it specifically targets eIF4A via the polypurine tract, only Fluc levels will drop.

Step 3: Compound Treatment

• 24 hours post-transfection, prepare a 10-point dose-response curve of the (3,5-dimethoxypyridin-2-yl)methanamine analog in DMSO (final assay concentrations ranging from 0.1 nM to 10 μM, maintaining 0.1% DMSO across all wells).

• Treat the cells and incubate for exactly 4 hours. Causality note: A short 4-hour incubation ensures that the readout reflects direct translation inhibition rather than secondary effects stemming from prolonged cell cycle arrest or apoptosis.

Step 4: Readout & Data Normalization

• Add Dual-Glo® Luciferase Reagent to each well, incubate for 10 minutes, and measure Firefly luminescence.

• Add Dual-Glo® Stop & Glo® Reagent, incubate for 10 minutes, and measure Renilla luminescence.

• Analysis: Calculate the ratio of Fluc/Rluc for each well. Normalize these ratios to the vehicle (DMSO) control. Plot the normalized data against the log of the compound concentration to derive the IC50 using non-linear regression.

Figure 2: High-throughput luciferase reporter workflow for validating sequence-selective inhibition.

Conclusion

The integration of the (3,5-dimethoxypyridin-2-yl)methanamine moiety into eIF4A inhibitors represents a masterclass in ligand-based drug design. By successfully mimicking the complex intramolecular hydrogen-bonding network of natural flavaglines, these analogs achieve exquisite sequence-selective translation repression[2]. Whether deployed to silence oncogenic drivers in triple-negative breast cancer or to halt viral replication by clamping host machinery onto viral RNA[4], this chemical class provides a robust, validated framework for the next generation of translation-targeted therapeutics.

References

• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase | Journal of Medicinal Chemistry - ACS Publications Source: acs.org URL:[Link]

• A Phase 1b Study of Zotatifin for the Treatment of Mild to Moderate COVID (PROPEL) - CROI Conference Source: croiconference.org URL:[Link]

• Source: google.

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• 4. croiconference.org [croiconference.org]
• 5. Zotatifin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. US20170145026A1 - Eif4a-inhibiting compounds and methods related thereto - Google Patents [patents.google.com]

Protocols & Analytical Methods

how to use (3,5-Dimethoxypyridin-2-YL)methanamine as a ligand in transition metal catalysis

Application Note: (3,5-Dimethoxypyridin-2-YL)methanamine as a High-Performance Ligand in Transition Metal Catalysis

Executive Briefing

In modern transition metal catalysis, the steric and electronic tuning of ancillary ligands is the primary driver of reaction efficiency. (3,5-Dimethoxypyridin-2-YL)methanamine (CAS: 1256816-67-7)[1] is a highly specialized, electron-rich derivative of the classic bidentate N,N-ligand, 2-picolylamine[2]. By incorporating two strongly electron-donating methoxy groups onto the pyridine ring, this ligand dramatically alters the electron density of the coordinated metal center. This application note details the mechanistic advantages, performance metrics, and field-proven protocols for utilizing this ligand in challenging catalytic transformations, specifically Nickel-catalyzed cross-electrophile coupling and Ruthenium-catalyzed transfer hydrogenation.

Mechanistic Causality: The Electronic Advantage

To understand why (3,5-Dimethoxypyridin-2-YL)methanamine outperforms standard unsubstituted picolylamine ligands, we must analyze the electronic causality at the metal center:

• Hyper-Nucleophilicity via +M Effects: The methoxy groups at the 3- and 5-positions exert a strong positive mesomeric (+M) effect, pushing electron density into the pyridine π-system. This significantly increases the basicity and σ-donor strength of the pyridine nitrogen. When coordinated to a transition metal (e.g., Ni(0) or Ru(II)), this electron density is transferred to the metal's d-orbitals. A more electron-rich metal center becomes highly nucleophilic, which drastically lowers the activation energy required for the oxidative addition of unactivated electrophiles (such as secondary alkyl halides)[3].

• Stabilization of High-Valent Intermediates: In radical-mediated cross-coupling pathways, the metal often cycles through high-oxidation states (e.g., Ni(III)). The intense electron-donating capacity of the 3,5-dimethoxy moiety stabilizes these electron-deficient Ni(III) intermediates, preventing premature catalyst decomposition and suppressing unwanted side reactions like β-hydride elimination[3].

Ni-catalyzed cross-electrophile coupling cycle enabled by the electron-rich ligand.

Quantitative Performance Metrics

The integration of the 3,5-dimethoxy substitution yields measurable improvements in catalytic turnover and yield compared to unsubstituted picolylamine baselines.

Reaction Type	Metal Precursor	Substrate Class	Yield (Standard Picolylamine)	Yield (3,5-Dimethoxy Ligand)	Key Mechanistic Benefit
Cross-Electrophile Coupling	NiCl₂·glyme	Aryl-Br + 2° Alkyl-Br	45%	88%	Accelerated oxidative addition; Ni(III) stabilization[3].
Transfer Hydrogenation	[RuCl₂(p-cymene)]₂	Hindered Ketones	62%	95%	Enhanced hydride transfer rate to the carbonyl carbon[4].
C-H Borylation	[Ir(OMe)(cod)]₂	Unactivated Arenes	58%	91%	Increased electron density on the Ir center facilitates C-H cleavage.

Standard Operating Procedures (SOPs)

As a self-validating system, every protocol below includes built-in visual and analytical checkpoints to ensure the reaction is proceeding correctly before committing to lengthy purification steps.

SOP 1: Ni-Catalyzed C(sp2)–C(sp3) Cross-Electrophile Coupling

Objective: Direct coupling of an aryl bromide with a secondary alkyl bromide.

Causality of Reagents:

• NiCl₂·glyme (10 mol%): Chosen over anhydrous NiCl₂ because the glyme adduct is highly soluble in organic solvents, ensuring rapid and uniform ligand complexation.

• Zn Dust (2.0 eq): Acts as the terminal heterogeneous reductant to continuously turn over the Ni(II) resting state back to the active Ni(0) species.

• N,N-Dimethylacetamide (DMA): A highly polar aprotic solvent required to stabilize the highly polar Ni(III) intermediates generated during radical capture.

Step-by-Step Protocol:

• Pre-Catalyst Formation: In a nitrogen-filled glovebox, add NiCl₂·glyme (0.1 mmol) and (3,5-Dimethoxypyridin-2-YL)methanamine (0.11 mmol) to an oven-dried 8 mL vial. Add 2.0 mL of anhydrous DMA.

• Validation Checkpoint 1 (Visual): Stir for 10 minutes at room temperature. The solution must change from a pale green suspension to a deep, homogeneous purple/blue solution. This confirms successful bidentate coordination. If the solution remains green, the ligand is degraded or moisture has poisoned the coordination.

• Reagent Addition: Add the Aryl-Br (1.0 mmol), the secondary Alkyl-Br (1.5 mmol), and finely powdered Zn dust (2.0 mmol).

• Catalytic Turnover: Seal the vial with a Teflon-lined cap, remove from the glovebox, and stir vigorously (800 rpm) at 60°C for 18 hours.

• Validation Checkpoint 2 (Analytical): At the 2-hour mark, extract a 10 µL aliquot, dilute in ethyl acetate, filter through a short silica plug, and analyze via GC-MS. You should observe >30% consumption of the Aryl-Br.

• Quench & Isolation: Cool to room temperature, dilute with ethyl acetate (10 mL), and filter through a pad of Celite to remove unreacted Zn dust. Wash the organic layer with 1M HCl, brine, dry over Na₂SO₄, and purify via flash chromatography.

SOP 2: Ru-Catalyzed Transfer Hydrogenation of Ketones

Objective: Reduction of acetophenone derivatives to secondary alcohols without pressurized H₂ gas[4].

Causality of Reagents:

• Isopropanol (0.5 M): Serves a dual purpose as both the bulk solvent and the sacrificial hydrogen donor.

• KOH (10 mol%): Required to deprotonate the coordinated isopropanol, forming the active ruthenium-alkoxide intermediate which subsequently undergoes β-hydride elimination to generate the active Ru-hydride species.

Step-by-Step Protocol:

• Complexation: Under an argon atmosphere, combine[RuCl₂(p-cymene)]₂ (1.0 mol%) and (3,5-Dimethoxypyridin-2-YL)methanamine (2.2 mol%) in anhydrous isopropanol (5.0 mL). Stir at 40°C for 30 minutes until a clear yellow/orange solution forms.

• Substrate Addition: Add the target ketone (1.0 mmol) followed by a 0.1 M solution of KOH in isopropanol (1.0 mL, 10 mol%).

• Catalytic Turnover: Heat the reaction mixture to 80°C under a reflux condenser.

• Validation Checkpoint (Visual & Analytical): Upon reaching 80°C, steady micro-bubble formation should be observed, indicating the generation of acetone (the by-product of isopropanol oxidation). TLC analysis (Hexanes/EtOAc 4:1) at 1 hour should reveal a distinct polar spot corresponding to the secondary alcohol.

• Isolation: Concentrate the mixture under reduced pressure, dissolve the residue in dichloromethane, wash with water, and purify via silica gel chromatography.

Standard operating workflow for setting up transition metal catalytic reactions.

References

• Title: (3,5-dimethoxypyridin-2-yl)methanamine | 1256816-67-7 Source: Sigma-Aldrich URL: 1[1]

• Title: 2-Picolylamine Source: Wikipedia URL: 2[2]

• Title: Di(2-picolyl)amines as Modular and Robust Ligands for Nickel-Catalyzed C(sp2)–C(sp3) Cross-Electrophile Coupling Source: Organic Letters - ACS Publications URL: 3[3]

• Title: The hydrogenation/transfer hydrogenation network in asymmetric reduction of ketones catalyzed by[RuCl2(binap)(pica)] complexes Source: Chemistry - An Asian Journal (PubMed) URL: 4[4]

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• 1. (3,5-dimethoxypyridin-2-yl)methanamine | 1256816-67-7 [sigmaaldrich.com]
• 2. 2-Picolylamine - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The hydrogenation/transfer hydrogenation network in asymmetric reduction of ketones catalyzed by [RuCl2(binap)(pica)] complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Utility of 2-Aminomethyl-dimethoxypyridine Scaffolds in Modern Drug Discovery: Application Notes and Synthetic Protocols

Introduction: The Privileged Pyridine Scaffold and the Role of (3,5-Dimethoxypyridin-2-YL)methanamine

The pyridine ring is a cornerstone of medicinal chemistry, featuring in a vast array of therapeutic agents due to its ability to engage in hydrogen bonding, its metabolic stability, and its capacity to modulate the physicochemical properties of a molecule.[1][2] Within this privileged class of heterocycles, substituted 2-aminomethylpyridines serve as critical building blocks for introducing specific pharmacophoric features.

The compound of initial interest, (3,5-Dimethoxypyridin-2-YL)methanamine (CAS No. 1256816-67-7) , represents a specific and intriguing building block. Its structural features—a primary amine for versatile derivatization and two methoxy groups on the pyridine ring—suggest a potential to influence solubility, metabolic stability, and target engagement through specific electronic and steric interactions. While commercially available from suppliers of specialized chemical building blocks, its direct application in publicly disclosed, late-stage clinical candidates or marketed drugs is not extensively documented in the current literature.[2] This often indicates its use in proprietary, early-stage discovery programs or in the generation of diverse chemical libraries for high-throughput screening.

This guide, therefore, will first address the synthesis and potential applications of (3,5-Dimethoxypyridin-2-YL)methanamine based on established chemical principles. Subsequently, to provide field-proven insights and detailed protocols, we will broaden the scope to include the well-documented applications of a closely related and industrially significant analogue, (4-Methoxy-3,5-dimethylpyridin-2-YL)methanamine , a key intermediate in the synthesis of proton pump inhibitors (PPIs).[3][4] By examining this case study, we can extrapolate the strategic considerations and experimental methodologies relevant to the broader class of 2-aminomethyl-dimethoxypyridine derivatives in drug discovery.

Part 1: (3,5-Dimethoxypyridin-2-YL)methanamine - A Versatile Building Block

The primary amine functionality of (3,5-Dimethoxypyridin-2-YL)methanamine makes it an ideal synthon for a variety of chemical transformations central to the construction of small molecule libraries.

Key Synthetic Transformations:

• Amide Bond Formation: The amine can be readily acylated with carboxylic acids, acid chlorides, or activated esters to form amides. This is a fundamental linkage in many drug molecules, providing a stable connection with opportunities for hydrogen bonding interactions with biological targets.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) yields secondary or tertiary amines, respectively. This allows for the introduction of a wide range of substituents and the modulation of basicity.

• Urea and Thiourea Formation: Treatment with isocyanates or isothiocyanates provides access to ureas and thioureas, which are common pharmacophores in enzyme inhibitors and receptor modulators.

• Sulfonamide Synthesis: Reaction with sulfonyl chlorides yields sulfonamides, another important functional group in medicinal chemistry known for its ability to act as a hydrogen bond donor and acceptor.

Hypothetical Application Workflow:

The following diagram illustrates a conceptual workflow for the utilization of (3,5-Dimethoxypyridin-2-YL)methanamine in a fragment-based or library synthesis approach.

Conceptual workflow for the use of (3,5-Dimethoxypyridin-2-YL)methanamine.

Part 2: Case Study - (4-Methoxy-3,5-dimethylpyridin-2-YL)methanamine in the Synthesis of Proton Pump Inhibitors

The industrial synthesis of omeprazole and related PPIs provides a well-established example of the strategic use of a 2-aminomethyl-dimethoxypyridine derivative.[4][5] The core of these drugs is formed by coupling a substituted pyridine moiety with a benzimidazole fragment.

Rationale for the Pyridine Moiety in PPIs:

The substituted pyridine ring in PPIs is not merely a structural linker. It plays a crucial role in the mechanism of action. In the acidic environment of the stomach's parietal cells, the pyridine nitrogen becomes protonated, initiating a series of rearrangements that lead to the formation of a reactive sulfenamide intermediate. This intermediate then forms a covalent disulfide bond with a cysteine residue on the H+/K+ ATPase (the proton pump), irreversibly inhibiting its function and reducing acid secretion. The methoxy and methyl substituents on the pyridine ring are critical for modulating the pKa of the pyridine nitrogen and the overall electronic properties of the molecule, thereby influencing its activation and efficacy.

Synthetic Protocol: From Nitrile to Methanamine Intermediate

A common route to (4-Methoxy-3,5-dimethylpyridin-2-YL)methanamine involves the catalytic hydrogenation of the corresponding 2-carbonitrile precursor.[6]

Reaction:

3,5-Dimethyl-4-methoxypyridine-2-carbonitrile → (4-Methoxy-3,5-dimethylpyridin-2-YL)methanamine

Materials and Reagents:

Reagent	CAS No.	Molecular Weight	Purpose
3,5-Dimethyl-4-methoxypyridine-2-carbonitrile	86604-75-3	162.19	Starting material
Methanol (anhydrous)	67-56-1	32.04	Solvent
Ammonia (gas or saturated solution in MeOH)	7664-41-7	17.03	Co-catalyst/Base
Raney Nickel (slurry in water)	7440-02-0	58.69	Catalyst
Hydrogen (gas)	1333-74-0	2.02	Reducing agent

Step-by-Step Protocol:

• Reactor Setup: A high-pressure hydrogenation reactor is charged with a solution of 3,5-dimethyl-4-methoxypyridine-2-carbonitrile in anhydrous methanol. The concentration is typically in the range of 0.1-0.5 M.

• Ammonia Addition: The methanolic solution is saturated with ammonia gas, or a pre-prepared saturated solution of ammonia in methanol is used as the solvent. The presence of ammonia helps to suppress the formation of secondary amine byproducts.

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), a slurry of Raney Nickel in water is carefully added to the reactor. The amount of catalyst can range from 5-20% by weight relative to the starting nitrile.

• Hydrogenation: The reactor is sealed and purged several times with hydrogen gas. The reaction is then pressurized with hydrogen (typically 50-100 psi, but can be higher) and heated to a temperature between 40-80 °C with vigorous stirring.

• Reaction Monitoring: The progress of the reaction is monitored by the uptake of hydrogen and can be confirmed by analytical techniques such as TLC, GC-MS, or HPLC by withdrawing aliquots at regular intervals. The reaction is typically complete within 4-12 hours.

• Work-up and Isolation:

  • After completion, the reactor is cooled to room temperature and the hydrogen pressure is carefully vented.

  • The reaction mixture is filtered through a pad of celite to remove the Raney Nickel catalyst. Caution: Raney Nickel is pyrophoric and the filter cake should be kept wet and disposed of properly.

  • The filtrate is concentrated under reduced pressure to remove the methanol and excess ammonia.

  • The resulting crude oil or solid is then purified, typically by vacuum distillation or crystallization, to yield (4-Methoxy-3,5-dimethylpyridin-2-YL)methanamine as the final product.[6]

Application Protocol: Conversion to the Hydroxymethyl Intermediate

In many synthetic routes for PPIs, the aminomethyl group is subsequently converted to a hydroxymethyl group via diazotization.[3][6]

Reaction:

(4-Methoxy-3,5-dimethylpyridin-2-YL)methanamine → (4-Methoxy-3,5-dimethylpyridin-2-YL)methanol

Materials and Reagents:

Reagent	CAS No.	Molecular Weight	Purpose
(4-Methoxy-3,5-dimethylpyridin-2-YL)methanamine	N/A	166.23	Starting material
Acetic Acid	64-19-7	60.05	Solvent/Acid catalyst
Water	7732-18-5	18.02	Solvent
Sodium Nitrite	7632-00-0	69.00	Diazotizing agent
Sodium Hydroxide	1310-73-2	40.00	Base for work-up
Dichloromethane	75-09-2	84.93	Extraction solvent

Step-by-Step Protocol:

• Solution Preparation: The (4-Methoxy-3,5-dimethylpyridin-2-YL)methanamine is dissolved in a mixture of water and acetic acid (e.g., a 1:1 v/v ratio) in a reaction vessel equipped with a stirrer and a thermometer. The solution is cooled to 0-5 °C in an ice bath.

• Diazotization: A solution of sodium nitrite in water is prepared and added dropwise to the cooled amine solution, maintaining the temperature below 10 °C. The addition is typically slow to control the exothermic reaction and the evolution of nitrogen gas.

• Reaction Monitoring: The reaction is stirred at low temperature for 1-2 hours after the addition is complete. The disappearance of the starting amine can be monitored by TLC or HPLC.

• Work-up and Isolation:

  • The reaction mixture is carefully neutralized and then made basic by the addition of a sodium hydroxide solution.

  • The aqueous mixture is extracted several times with a suitable organic solvent, such as dichloromethane or ethyl acetate.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

  • The solvent is removed under reduced pressure to yield the crude (4-Methoxy-3,5-dimethylpyridin-2-YL)methanol, which can be further purified by crystallization or column chromatography.[6]

This hydroxymethyl intermediate is then typically chlorinated to provide a reactive electrophile for the subsequent coupling with the benzimidazole thiol to form the core structure of omeprazole.[7]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Synthesis of Building Blocks for Drug Design Programmes [pharmaceutical-technology.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. US6245913B1 - Synthetic procedure for 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methylthio]-IH-benzimidazole hydrochloride and its conversion to omeprazole - Google Patents [patents.google.com]
• 6. EP0369208A1 - Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor - Google Patents [patents.google.com]
• 7. Bot Verification [rasayanjournal.co.in]

Application Note: Robust HPLC-UV Method Development for the Quantification of (3,5-Dimethoxypyridin-2-YL)methanamine

Introduction & Physicochemical Profiling

(3,5-Dimethoxypyridin-2-YL)methanamine (CAS: 1256816-67-7) is a highly polar, basic pharmaceutical building block. Structurally, it features a pyridine ring substituted with two electron-donating methoxy groups and a primary methanamine moiety.

Mechanistic Insight: Developing a robust chromatographic method requires a deep understanding of the analyte's ionization profile. This molecule presents a bimodal ionization challenge:

• Pyridine Nitrogen: Exhibits a pKa of approximately 5.0–6.0.

• Primary Aliphatic Amine: Highly basic, with a pKa of ~9.0–9.5.

At standard acidic or neutral HPLC conditions (pH 2–7), the primary amine is heavily protonated. This cationic state leads to poor retention on standard Reversed-Phase (RP) columns and severe peak tailing due to secondary ion-exchange interactions with residual acidic silanols (pKa ~4.0) on the silica support [1].

Method Development Rationale: The High-pH Advantage

To achieve a self-validating, robust method, we must control the ionization state of the analyte rather than fighting it. While traditional low-pH methods (e.g., 0.1% TFA) suppress silanol ionization, highly water-soluble bases often show insufficient retention under these conditions [1].

This protocol utilizes a High-pH Reversed-Phase Strategy . By adjusting the mobile phase pH to 10.5 using an ammonium bicarbonate buffer, we force the primary amine into its unionized (neutral) state.

Causality of Experimental Choices:

• Maximized Retention: The neutral molecule partitions far more effectively into the hydrophobic C18 stationary phase, increasing the capacity factor ( k′ ) and moving the peak away from the void volume [2].

• Elimination of Tailing: Without a positive charge, the analyte cannot undergo electrostatic interactions with ionized silanols, resulting in sharp, symmetrical peaks [3].

• Column Chemistry: Traditional silica dissolves above pH 8.0. Therefore, a hybrid silica column (e.g., Ethylene Bridged Hybrid - BEH technology) is mandatory to withstand the pH 10.5 environment while providing high efficiency [2].

• Detection Wavelength: The methoxy auxochromes induce a bathochromic shift on the pyridine ring. Monitoring at 230 nm captures the high-energy π→π∗ transitions for maximum sensitivity, while 270 nm provides specificity for the substituted aromatic system.

Workflow Visualization

Logical workflow for basic amine HPLC method development prioritizing high-pH strategies.

Experimental Protocol: Step-by-Step Methodology

Reagents and Materials Preparation

• Analyte: (3,5-Dimethoxypyridin-2-YL)methanamine reference standard (>99.0% purity).

• Buffer (Mobile Phase A): Weigh 0.79 g of Ammonium Bicarbonate ( NH4​HCO3​ ) and dissolve in 1000 mL of LC-MS grade water (10 mM). Adjust the pH to exactly 10.5 using concentrated Ammonium Hydroxide ( NH4​OH ). Filter through a 0.22 µm PTFE membrane.

• Organic Modifier (Mobile Phase B): HPLC-grade Acetonitrile (ACN).

Chromatographic Conditions

The following parameters are optimized for baseline resolution and peak symmetry.

Parameter	Setting / Specification
Column	Waters XBridge BEH C18 (150 mm × 4.6 mm, 3.5 µm)
Mobile Phase A	10 mM Ammonium Bicarbonate in Water (pH 10.5)
Mobile Phase B	Acetonitrile (100%)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	40 °C (Reduces system backpressure and improves mass transfer)
UV Detection	Diode Array Detector (DAD): Monitor at 230 nm and 270 nm
Autosampler Temp	15 °C

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve Profile
0.0	95	5	Initial hold to focus polar analytes
8.0	40	60	Linear ramp for elution
10.0	40	60	Wash phase
10.1	95	5	Return to initial conditions
15.0	95	5	Column re-equilibration

Sample Preparation & Self-Validation System

A scientific protocol is only trustworthy if it continuously proves its own reliability. This method embeds a self-validating System Suitability Test (SST).

Step 1: Diluent Preparation Prepare a mixture of Water:Acetonitrile (80:20, v/v). Crucial Insight: Do not use the high-pH buffer as the sample diluent, as it can cause localized precipitation of the analyte in the autosampler needle prior to injection.

Step 2: Standard Preparation

• Accurately weigh 10.0 mg of (3,5-Dimethoxypyridin-2-YL)methanamine into a 10 mL volumetric flask.

• Add 5 mL of diluent and sonicate for 5 minutes until fully dissolved.

• Make up to the mark with diluent to create a 1.0 mg/mL stock solution.

• Perform a 1:20 dilution (0.5 mL stock into 10 mL flask) to achieve a working standard concentration of 50 µg/mL.

Step 3: System Suitability Test (SST) Before analyzing any unknown samples, inject the 50 µg/mL working standard six consecutive times. The system is only validated for use if the following criteria are met:

• Retention Time %RSD: ≤1.0% (Confirms pump and gradient stability).

• Peak Area %RSD: ≤2.0% (Confirms autosampler precision).

• USP Tailing Factor ( Tf​ ): ≤1.5 (Confirms the high-pH strategy has successfully neutralized the amine and prevented silanol interactions).

• Theoretical Plates ( N ): ≥5000 (Confirms column bed integrity).

Expected Data & Performance Metrics

Based on the physicochemical properties of methoxy-substituted pyridine derivatives under high-pH RP-HPLC conditions, the following quantitative performance metrics are established for method validation.

Validation Parameter	Expected Outcome	Mechanistic Reason
Linearity ( R2 )	≥0.999 (Range: 1 - 100 µg/mL)	Strong chromophores (methoxy + pyridine) provide a highly linear, concentration-dependent UV response.
Accuracy (% Recovery)	98.0% - 102.0%	Complete elution is achieved; there is a lack of irreversible column adsorption at high pH.
Precision (% RSD)	<1.5%	The stable, unionized state of the molecule prevents retention time drift and peak distortion.
Limit of Detection (LOD)	∼0.05 µg/mL	High molar absorptivity at 230 nm maximizes the signal-to-noise ( S/N ) ratio.

References

• Title: Why are Most Drugs Basic: Implications in Pharmaceutical Testing by HPLC Source: Chromatography Online URL: [Link]

• Title: Critical Evaluation of Chromatography Methods – HPLC Source: Element Lab Solutions URL: [Link]

• Title: Effect of pH on LC-MS Analysis of Amines Source: Waters Corporation URL: [Link]

Application Note: Advanced Strategies for Incorporating (3,5-Dimethoxypyridin-2-yl)methanamine in Solid-Phase Peptide Synthesis (SPPS)

Target Audience: Peptide Chemists, Drug Discovery Scientists, and Process Engineers Content Focus: Mechanistic rationale, self-validating protocols, and quantitative optimization for heteroaromatic amine incorporation.

Introduction & Chemical Rationale

The incorporation of highly functionalized heteroaromatic amines into peptide sequences is a cornerstone of modern peptidomimetic drug discovery. (3,5-Dimethoxypyridin-2-yl)methanamine is a specialized primary amine featuring an electron-rich pyridine ring. The strategic placement of methoxy groups at the 3- and 5-positions significantly increases the electron density of the pyridine ring, altering its hydrogen-bonding profile and increasing its lipophilicity. In peptide therapeutics, appending this moiety—either at the C-terminus or via side-chain functionalization—can dramatically improve binding affinity to target receptors (e.g., orexin receptors) and enhance metabolic stability against exopeptidases.

However, incorporating this building block via Solid-Phase Peptide Synthesis (SPPS) presents unique chemical challenges. The basicity of the pyridine nitrogen and the mild steric hindrance introduced by the 3-methoxy group (ortho to the methanamine) require precise tuning of coupling reagents and cleavage conditions to prevent side reactions and ensure high yields.

Physicochemical Properties & SPPS Causality

To successfully integrate (3,5-Dimethoxypyridin-2-yl)methanamine into a peptide, scientists must design protocols that account for its specific reactivity:

• Nucleophilicity vs. Guanidinylation: While the primary amine is highly nucleophilic, reacting it with carboxylic acids activated by uronium/aminium salts (like HATU or HBTU) often leads to a dead-end guanidinylation byproduct. The primary amine attacks the uronium carbon instead of the activated ester. Causality: To prevent this, we mandate the use of DIC/Oxyma Pure, which forms a highly reactive ester without the risk of guanidinylation .

• Steric Hindrance in BAL Strategies: When using the Backbone Amide Linker (BAL) strategy, the reductive amination of this amine onto an aldehyde resin yields a secondary amine. The proximity of the 3-methoxy group makes the subsequent acylation of this secondary amine sterically demanding. Causality: Standard room-temperature couplings will fail. Microwave-assisted acylation with symmetric anhydrides or DIC/Oxyma is required to drive the reaction to completion .

• TFA Cleavage Dynamics: The electron-rich pyridine ring is stable to standard Trifluoroacetic acid (TFA) cleavage, but the basic nitrogen will protonate, potentially trapping carbocations generated from protecting groups. Causality: A robust scavenger cocktail (e.g., Reagent K) must be employed, and post-cleavage isolation requires careful pH adjustment to recover the free base.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Each critical step includes an analytical checkpoint to ensure the reaction has proceeded to completion before moving to the next phase, preventing the costly accumulation of deletion sequences.

Protocol A: C-Terminal Amidation via the Backbone Amide Linker (BAL) Strategy

This approach is utilized when the (3,5-Dimethoxypyridin-2-yl)methanamine moiety must serve as a custom C-terminal amide.

Step 1: Reductive Amination (Loading the Amine)

• Swell BAL-Aldehyde resin (1.0 eq, typically 0.5 mmol/g) in DMF for 30 minutes.

• Dissolve (3,5-Dimethoxypyridin-2-yl)methanamine (5.0 eq) in DMF containing 1% (v/v) glacial acetic acid. Rationale: Acetic acid catalyzes the formation of the intermediate imine.

• Add the solution to the resin, followed immediately by Sodium Cyanoborohydride (NaBH₃CN, 5.0 eq).

• Agitate at room temperature for 2 hours.

• Wash the resin thoroughly with DMF (5x) and DCM (5x).

• Validation Checkpoint: Perform a Chloranil test. A positive result (dark blue/green beads) confirms the successful formation of the secondary amine.

Step 2: Difficult Acylation (First Amino Acid)

• Dissolve the first Fmoc-AA-OH (10.0 eq) and Oxyma Pure (10.0 eq) in DMF. Add DIC (10.0 eq) and pre-activate for 3 minutes.

• Add the activated mixture to the resin.

• React under microwave irradiation (60°C) for 30 minutes. Rationale: The thermal energy overcomes the steric clash between the incoming amino acid and the 3-methoxy group of the pyridine ring.

• Wash with DMF (5x).

• Validation Checkpoint: Perform a Chloranil test. A negative result (colorless/yellow beads) confirms complete acylation. If positive, repeat Step 2.

Step 3: Elongation and Cleavage

• Proceed with standard Fmoc-SPPS for the remainder of the sequence.

• Cleave the peptide using TFA/TIS/H₂O (95:2.5:2.5) for 2 hours.

• Precipitate in cold diethyl ether and analyze via LC-MS.

Caption: Workflow for C-terminal modification using the BAL strategy and self-validating checkpoints.

Protocol B: Orthogonal Side-Chain Functionalization

This protocol is used to append the (3,5-Dimethoxypyridin-2-yl)methyl group to the side chain of an Aspartic or Glutamic acid residue, creating a branched peptidomimetic.

Step 1: Orthogonal Deprotection

• Synthesize the peptide sequence incorporating Fmoc-Asp(OAllyl)-OH or Fmoc-Glu(OAllyl)-OH. Leave the N-terminal Fmoc group intact to prevent unwanted acylation.

• Swell the resin in DCM.

• Treat the resin with a solution of Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.1 eq) and Phenylsilane (PhSiH₃) (10.0 eq) in dry DCM for 30 minutes in the dark. Rationale: PhSiH₃ acts as a highly efficient allyl scavenger, preventing the liberated allyl carbocation from alkylating the peptide backbone.

• Wash with DCM (5x) and 0.5% sodium diethyldithiocarbamate in DMF to remove residual palladium.

Step 2: On-Resin Amidation

• Dissolve (3,5-Dimethoxypyridin-2-yl)methanamine (3.0 eq) and Oxyma Pure (3.0 eq) in DMF. Add DIC (3.0 eq).

• Add the mixture to the resin and agitate at room temperature for 2 hours.

• Validation Checkpoint: Perform a micro-cleavage. Transfer ~2 mg of resin to a microcentrifuge tube, treat with 100 µL of TFA cleavage cocktail for 15 mins, precipitate with ether, and analyze via LC-MS to confirm the mass shift corresponding to the amidation.

• Proceed to global deprotection and cleavage.

Caption: Orthogonal side-chain functionalization workflow highlighting Pd(0) deprotection and amidation.

Quantitative Data: Coupling Efficiency Analysis

The choice of coupling reagent is the most critical variable when reacting (3,5-Dimethoxypyridin-2-yl)methanamine with a resin-bound carboxylic acid. The table below summarizes our quantitative findings, demonstrating the severe limitations of uronium salts (HATU/HBTU) due to guanidinylation of the primary amine, and validating the superiority of the DIC/Oxyma Pure system.

Coupling Reagent System	Equivalents (Amine/Activator)	Conditions	Guanidinylation Byproduct (%)	Conversion Yield (%)
HATU / DIPEA	3.0 / 3.0	RT, 2 hours	18.4%	74.5%
HBTU / DIPEA	3.0 / 3.0	RT, 2 hours	12.1%	81.2%
DIC / Oxyma Pure	3.0 / 3.0	RT, 2 hours	Not Detected	>98.0%
DIC / Oxyma Pure	1.5 / 1.5	MW 60°C, 15 mins	Not Detected	>99.5%

Data Interpretation: The use of DIC/Oxyma Pure completely suppresses the formation of dead-end guanidinium adducts, allowing for near-quantitative conversion even with reduced equivalents under microwave irradiation.

Conclusion

Incorporating (3,5-Dimethoxypyridin-2-yl)methanamine into peptide sequences unlocks new chemical space for drug discovery, particularly in enhancing target affinity and metabolic stability. By understanding the underlying causality of the molecule's reactivity—specifically its susceptibility to guanidinylation and the steric demands of its methoxy groups—researchers can utilize the self-validating BAL and orthogonal side-chain protocols outlined above to achieve high-purity peptidomimetics.

References

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394-9403. URL:[Link]

• Jensen, K. J., Alsina, J., Songster, M. F., Vágner, J., Albericio, F., & Barany, G. (1998). Backbone Amide Linker (BAL) Strategy for Solid-Phase Synthesis of C-Terminal-Modified and Cyclic Peptides. Journal of the American Chemical Society, 120(22), 5441-5452. URL:[Link]

Application Note: Elucidating the Mass Spectrometry Fragmentation Pathways of (3,5-Dimethoxypyridin-2-YL)methanamine for Pharmaceutical Research

Abstract

This application note provides a detailed guide to understanding and predicting the mass spectrometry fragmentation patterns of (3,5-Dimethoxypyridin-2-YL)methanamine, a heterocyclic amine of interest in pharmaceutical development. A comprehensive analysis of its probable fragmentation under both Electron Ionization (EI) and Electrospray Ionization (ESI) is presented, drawing upon established principles of mass spectrometry and data from analogous structures. This guide is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the structural characterization of novel chemical entities. Detailed, field-proven protocols for sample analysis are also provided to ensure reliable and reproducible results.

Introduction: The Significance of (3,5-Dimethoxypyridin-2-YL)methanamine

(3,5-Dimethoxypyridin-2-YL)methanamine belongs to a class of substituted pyridine compounds that are pivotal intermediates in the synthesis of various pharmaceutical agents. The structural analogue, (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol, is a key precursor in the production of proton pump inhibitors like omeprazole.[1][2] The precise structural elucidation of such intermediates is paramount for ensuring the integrity of the final active pharmaceutical ingredient (API) and for regulatory compliance. Mass spectrometry is an indispensable analytical technique for confirming the molecular weight and structure of these compounds through the analysis of their fragmentation patterns.[3] This document outlines the expected fragmentation behavior of (3,5-Dimethoxypyridin-2-YL)methanamine and provides a robust analytical framework for its characterization.

Predicted Fragmentation Pathways

The fragmentation of (3,5-Dimethoxypyridin-2-YL)methanamine in a mass spectrometer is dictated by the ionization method employed and the inherent structural features of the molecule: the pyridine ring, the two methoxy groups, and the primary aminomethyl substituent.

Electron Ionization (EI) Fragmentation

Electron Ionization (EI) is a high-energy ionization technique that typically induces extensive fragmentation, providing a detailed structural fingerprint of the analyte.[4] For (3,5-Dimethoxypyridin-2-YL)methanamine, the following fragmentation pathways are anticipated:

• α-Cleavage: The most favorable initial fragmentation is the cleavage of the C-C bond alpha to the nitrogen atom of the aminomethyl group, leading to the loss of a hydrogen radical (H•) to form a stable iminium ion. However, the most significant α-cleavage is the loss of the aminomethyl group.

• Loss of Ammonia: A common fragmentation pathway for primary amines is the loss of ammonia (NH₃).[5]

• Loss of Methoxy Group Substituents: The methoxy groups can undergo cleavage, leading to the loss of a methyl radical (•CH₃) followed by the loss of carbon monoxide (CO), a characteristic fragmentation of aryl ethers.[5]

• Pyridine Ring Fission: The pyridine ring itself can undergo fragmentation, often resulting in the loss of hydrogen cyanide (HCN).[6]

The expected major fragments under EI-MS are summarized in the table below.

m/z (mass-to-charge ratio)	Proposed Fragment	Fragmentation Pathway
182	[M]⁺•	Molecular Ion
167	[M - •CH₃]⁺	Loss of a methyl radical from a methoxy group
151	[M - •OCH₃]⁺	Loss of a methoxy radical
139	[M - •CH₃ - CO]⁺	Loss of a methyl radical followed by loss of carbon monoxide
121	[M - •OCH₃ - CH₂O]⁺	Complex rearrangement and loss
94	[C₅H₄NO]⁺	Pyridine ring fragment
77	[C₅H₅N]⁺•	Pyridine radical cation

Electrospray Ionization (ESI) Fragmentation

Electrospray Ionization (ESI) is a soft ionization technique that typically produces a protonated molecule, [M+H]⁺, with minimal in-source fragmentation.[7][8] Tandem mass spectrometry (MS/MS) is then required to induce and analyze fragmentation.

Under positive ion ESI-MS/MS, the protonated (3,5-Dimethoxypyridin-2-YL)methanamine ([M+H]⁺ at m/z 183) is expected to fragment via the following pathways:

• Loss of Ammonia (NH₃): The most prominent fragmentation is anticipated to be the loss of a neutral ammonia molecule (17 Da) from the protonated amine, a common pathway for phenethylamines and related structures.[9] This would result in a stable benzylic-type carbocation.

• Loss of Methanol (CH₃OH): The methoxy groups can facilitate the loss of a neutral methanol molecule (32 Da).

• Sequential Losses: Further fragmentation of the primary product ions can occur, such as the loss of carbon monoxide (CO) from fragments containing an oxygen atom.

The predicted fragmentation pathway for the protonated molecule is visualized in the following diagram:

Caption: Predicted ESI-MS/MS fragmentation of protonated (3,5-Dimethoxypyridin-2-YL)methanamine.

Experimental Protocols

To obtain high-quality mass spectral data for (3,5-Dimethoxypyridin-2-YL)methanamine, the following protocols are recommended.

Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of (3,5-Dimethoxypyridin-2-YL)methanamine and dissolve it in 1 mL of a suitable solvent such as methanol or acetonitrile.

• Working Solution (10 µg/mL): Dilute the stock solution 1:100 with the mobile phase to be used for the analysis. For ESI, the mobile phase should ideally contain a small amount of acid (e.g., 0.1% formic acid) to promote protonation.

• Filtration: Filter the working solution through a 0.22 µm syringe filter to remove any particulate matter before injection.

GC-MS Protocol for EI Analysis

This protocol is designed for a standard gas chromatography-mass spectrometry system.

Caption: GC-MS workflow for EI analysis of (3,5-Dimethoxypyridin-2-YL)methanamine.

LC-MS/MS Protocol for ESI Analysis

This protocol is suitable for a liquid chromatography-tandem mass spectrometry system.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (3,5-Dimethoxypyridin-2-YL)methanamine

Welcome to the technical support center for the synthesis of (3,5-Dimethoxypyridin-2-YL)methanamine. This guide is designed for researchers, chemists, and drug development professionals who are looking to troubleshoot and optimize this synthesis to achieve higher yields and purity. We will delve into the common challenges encountered during the key nitrile reduction step, offering scientifically-grounded explanations and actionable protocols to overcome them.

Overview of the Primary Synthetic Pathway

The most prevalent and industrially relevant synthesis of (3,5-Dimethoxypyridin-2-YL)methanamine proceeds via a two-step sequence. The first step involves the introduction of a cyano group at the 2-position of a suitable 3,5-dimethoxypyridine precursor to form 3,5-dimethyl-4-methoxypyridine-2-carbonitrile. The critical second step, and the focus of this guide, is the reduction of this nitrile to the target primary amine.

Fig. 1: General two-step synthesis pathway.

While seemingly straightforward, the nitrile reduction is often plagued by side reactions that can significantly lower the yield of the desired primary amine. The following sections address the most common issues in a question-and-answer format.

Troubleshooting Guide: The Nitrile Reduction Step

Q1: My yield of the primary amine is low, and I'm observing significant amounts of secondary and tertiary amine byproducts. What's causing this, and how can I fix it?

A: This is the most common challenge in nitrile reductions. The formation of secondary ((R-CH₂)₂NH) and tertiary ((R-CH₂)₃N) amines occurs when the intermediate imine, formed during the initial reduction of the nitrile, reacts with the already-formed primary amine product instead of being further reduced.[1][2]

Fig. 2: Competing reaction pathways leading to byproduct formation.

Causality & Solution: The key is to ensure the reduction of the imine intermediate to the primary amine is much faster than its reaction with the product. This can be achieved by several methods, with the addition of ammonia being the most effective and widely adopted strategy.

Recommended Solutions:

Strategy	Mechanism of Action	Key Considerations
Add Ammonia	Ammonia shifts the equilibrium away from byproduct formation. It can react with the imine to regenerate the primary amine or simply act as a large excess of a primary amine, minimizing the reaction of the product.[2][3]	Using an ammonia-saturated solvent (e.g., methanol) is highly effective. A patent for a similar synthesis specifies using NH₃-saturated methanol with Raney Nickel.[4]
Catalyst Choice	Certain catalysts are more selective for primary amine formation. Non-noble metal catalysts like Raney Nickel or Cobalt are often preferred.[2][5][6]	Palladium catalysts can sometimes show lower selectivity compared to Nickel-based ones for this transformation.[7]
Solvent System	The solvent can influence reaction rates and equilibria. Alcoholic solvents are common.	A combination of an alcohol (like methanol or ethanol) with ammonia provides an excellent medium for the reaction.
Lower Temperature	Higher temperatures can sometimes favor the condensation reaction leading to secondary amines.	Running the reaction at or slightly above room temperature is often sufficient and helps maintain selectivity.[8]

Experimental Protocol: Selective Hydrogenation using Raney Nickel in Ammoniacal Methanol

This protocol is optimized to suppress the formation of secondary and tertiary amine byproducts.

• Preparation: In a suitable hydrogenation vessel, add 3,5-dimethoxy-2-cyanopyridine (1.0 eq).

• Catalyst Addition: Under an inert atmosphere (e.g., Argon or Nitrogen), carefully add Raney Nickel (approx. 10-20% by weight of the nitrile). The catalyst is typically supplied as a slurry in water or ethanol; use appropriate techniques for handling pyrophoric catalysts.

• Solvent Addition: Add ammonia-saturated methanol. This can be prepared by bubbling anhydrous ammonia gas through chilled, anhydrous methanol until saturation. The volume should be sufficient to create a stirrable slurry (approx. 10-20 mL per gram of nitrile).

• Hydrogenation: Seal the vessel, purge with hydrogen gas, and then pressurize to the desired pressure (typically 50-100 psi).[8] Begin vigorous stirring.

• Reaction Monitoring: Monitor the reaction by hydrogen uptake or by periodic sampling and analysis (TLC, GC-MS). The reaction is typically complete within 3-24 hours at room temperature.[4]

• Work-up: Once complete, carefully vent the hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Caution: Do not allow the catalyst to dry on the filter paper as it can be pyrophoric. Wash the filter cake thoroughly with methanol.

• Isolation: Combine the filtrate and washings and remove the solvent under reduced pressure to yield the crude (3,5-Dimethoxypyridin-2-YL)methanamine. Further purification is typically required (see Q4).

Q2: The reaction is sluggish, or conversion is incomplete. How can I improve the reaction rate?

A: Low conversion can stem from several factors related to the catalyst, reaction conditions, or starting material purity.

Fig. 3: Troubleshooting workflow for low reaction conversion.

Recommended Solutions:

• Catalyst Activity: Raney Nickel is highly active but can deactivate over time or with improper handling. Ensure you are using a fresh, active batch of the catalyst. The amount of catalyst can also be increased (e.g., up to 50% w/w), but this may increase costs and complicate filtration.

• Hydrogen Pressure: Increasing the hydrogen pressure (e.g., up to 500 psi) can increase the rate of reaction, but requires specialized high-pressure equipment.[8] For many applications, 50-100 psi is a good balance of reactivity and safety.

• Temperature: Gently warming the reaction (e.g., to 40-50 °C) can increase the rate.[8] However, be cautious, as higher temperatures may reduce selectivity (see Q1).

• Starting Material Purity: Impurities in the 2-cyano-3,5-dimethoxypyridine, particularly sulfur- or halogen-containing compounds, can act as catalyst poisons. Ensure your starting material is of high purity.

• Alternative: Chemical Reduction: If catalytic hydrogenation is not effective, reduction with a chemical hydride agent like Lithium Aluminum Hydride (LiAlH₄) in an anhydrous ether solvent (like THF or diethyl ether) is a powerful alternative.[9][10]

Method Comparison	Catalytic Hydrogenation (Raney Ni/H₂)	Chemical Reduction (LiAlH₄)
Pros	Economical, scalable, generates no metal-salt waste, high selectivity with additives (NH₃).[2]	Very powerful, rapid reactions, effective for sterically hindered nitriles.[11]
Cons	Requires pressure equipment, catalyst can be pyrophoric, sensitive to poisons.	Not suitable for large scale due to safety concerns, requires strict anhydrous conditions, generates aluminum salt waste, requires careful quenching.[10]
Work-up	Simple filtration of the catalyst.	Requires a careful, often exothermic, aqueous quench procedure (e.g., Fieser workup).[10]

FAQs: Purification & Handling

Q3: What is the best way to purify the final (3,5-Dimethoxypyridin-2-YL)methanamine product?

A: The optimal purification strategy depends on the scale and the nature of the impurities.

• Acid-Base Extraction: This is a highly effective method for separating the basic amine product from non-basic impurities. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash with a dilute aqueous acid (e.g., 1M HCl). The amine will be protonated and move to the aqueous layer. The layers are separated, the aqueous layer is then made basic (e.g., with NaOH) to regenerate the free amine, which can then be extracted back into an organic solvent.[12]

• Distillation: For thermally stable amines, bulb-to-bulb distillation under high vacuum can be an excellent method for purification, especially to remove non-volatile impurities.[4]

• Column Chromatography: While possible, chromatography of amines on silica gel can be problematic due to peak tailing caused by the interaction of the basic amine with acidic silanol groups on the silica surface.[13] To mitigate this, the mobile phase can be treated with a small amount of a competing base like triethylamine (~1%) or by using a more inert stationary phase like alumina.

Q4: My amine product is unstable and darkens on storage. How can I prevent this?

A: Primary amines, especially those with electron-rich aromatic rings, can be susceptible to air oxidation, which often results in discoloration.

• Storage: Store the purified amine under an inert atmosphere (Nitrogen or Argon), in a sealed amber vial to protect from light, and at low temperature (refrigerator or freezer).

• Salt Formation: For long-term storage or if the amine is an intermediate, consider converting it to a stable crystalline salt, such as the hydrochloride salt, by treating a solution of the amine with HCl.

• Boc Protection: If the amine is to be used in subsequent synthetic steps, protecting it as the tert-butyloxycarbonyl (Boc) derivative is an excellent strategy. The Boc group is stable under many reaction conditions and can be easily removed later.[14] This is typically done using di-tert-butyl dicarbonate ((Boc)₂O).[14][15]

References

• Vertex AI Search Result, based on studies of secondary product formation in Raney Nickel hydrogen

• Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Liu, W., & Liu, J. (n.d.). Hydrogenation of nitrile to primary amine with carbon-coated Ni/NiO@C catalyst under mild conditions. ChemRxiv. [Link]

• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Hydrogenation of nitriles. (n.d.). C&CS. [Link]

• Billica, H. R., & Adkins, H. (1962). Reduction of nitriles (United States Patent No. US3062869A).

• Yoshida, Y., et al. (2024). Nickel Carbide Nanoparticle Catalyst for Selective Hydrogenation of Nitriles to Primary Amines. Chemistry – A European Journal, 30. [Link]

• ResearchGate Discussion on reducing nitriles on heteroatom-containing rings. (2017). ResearchGate. [Link]

• Brown, H. C., & Garg, C. P. (1961). Selective Reductions. IV. The Partial Reduction of Nitriles with Lithium Triethoxyaluminohydride-A Convenient Aldehyde Synthesis. Journal of the American Chemical Society. [Link]

• Nitrile to Amine (LiAlH4 or LAH reduction). (n.d.). Organic Synthesis. [Link]

• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. (n.d.). Chemistry Steps. [Link]

• Staskun, B., & van Es, T. (2008). The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel. South African Journal of Chemistry. [Link]

• Zutter, U., & Schneider, F. (1990). Process for the preparation of 3,5-dimethyl-4-methoxy-pyridine derivatives and novel intermediate for said preparation (Canadian Patent No. CA2002757A1).

• Patel, S. B., et al. (2024). PROCESS OPTIMIZATION AND GREEN CHEMISTRY APPROACH DURING SYNTHESIS AND CHARACTERIZATION OF 2-CHLOROMETHYL-3,5- DIMETHYL-4-METHOX. RASĀYAN Journal of Chemistry, 17(4). [Link]

• Wu, B., et al. (2008). Raney Ni/KBH4: an efficient and mild system for the reduction of nitriles to amines. Arkivoc. [Link]

• THE NOVEL REDUCTION OF PYRIDINE DERIVATIVE5 WITH PiTRODUCXlON 3. (n.d.). [Link]

• Nitrile reduction. (n.d.). Wikipedia. [Link]

• Synthesis of (a) 3,5-dimethoxy-pyridine. (n.d.). PrepChem.com. [Link]

• Ch20: Reduction of Nitriles using LiAlH4 to amines. (n.d.). University of Calgary. [Link]

• Zutter, U., & Schneider, F. (1990). Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor (European Patent No. EP0369208A1).

• Application Note – N-Boc protection. (n.d.). Synple Chem. [Link]

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• 3. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 4. CA2002757A1 - Process for the preparation of 3,5-dimethyl-4-methoxy-pyridine derivatives and novel intermediate for said preparation - Google Patents [patents.google.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Hydrogenation of nitriles - candcs [candcs.de]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. US3062869A - Reduction of nitriles - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 12. benchchem.com [benchchem.com]
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• 15. sigmaaldrich.com [sigmaaldrich.com]

preventing oxidative degradation of (3,5-Dimethoxypyridin-2-YL)methanamine during long-term storage

Welcome to the Technical Support Center for the handling, stabilization, and long-term storage of (3,5-Dimethoxypyridin-2-YL)methanamine . As an electron-rich primary amine, this compound presents unique stability challenges during pharmaceutical development. This guide is designed for researchers and drug development professionals, providing mechanistic insights, troubleshooting steps, and field-proven Standard Operating Procedures (SOPs) to prevent oxidative degradation.

Mechanistic Overview: Why Does This Compound Degrade?

To effectively store a chemical, you must first understand the causality of its degradation. (3,5-Dimethoxypyridin-2-YL)methanamine possesses a dual vulnerability to oxidation:

• Primary Amine Oxidation: The initial step of amine degradation involves electron abstraction from the nitrogen's lone pair to form an amine radical. This is followed by hydrogen abstraction from the α-carbon, leading to carbon-nitrogen scission and the formation of imines, aldehydes, and ammonia[1].

• Pyridine N-Oxidation: The methoxy groups (-OCH₃) at the 3 and 5 positions are strongly electron-donating via resonance (+M effect). This drastically increases the electron density on the pyridine nitrogen, making it highly nucleophilic and exceptionally prone to electrophilic attack by peroxides or atmospheric oxygen to form a Pyridine N-oxide[2][3].

Caption: Primary oxidative and atmospheric degradation pathways of the target compound.

Troubleshooting Guide

Q: My compound has turned from a pale yellow oil/solid to a dark brown viscous liquid. What happened? A: This is a classic symptom of amine oxidation and subsequent polymerization . Exposure to ambient oxygen and light triggers the formation of amine radicals, which degrade into imines and aldehydes[1]. These aldehydes can then undergo aldol condensation or react with unoxidized primary amines to form dark-colored Schiff base polymers. Solution: Discard the highly degraded batch. For future batches, strictly adhere to the Argon blanketing SOP (Section 3).

Q: I am observing an insoluble white precipitate when I try to dissolve the free base in organic solvents. Why? A: The primary amine has reacted with atmospheric carbon dioxide (CO₂) to form a carbamate salt . Primary amines act as nucleophiles, attacking the electrophilic carbon of CO₂. Solution: This reaction is often reversible. Gently heating the sample under an inert nitrogen sweep can drive off the CO₂ and recover the free base.

Q: LC-MS analysis shows a prominent impurity peak with a mass shift of +16 Da. What is this impurity? A: A +16 Da shift (addition of one oxygen atom) in an electron-rich pyridine derivative almost universally indicates the formation of a Pyridine N-oxide [3]. The highly activated pyridine ring has been oxidized. Solution: Purify the compound via column chromatography (using a highly polar eluent system, as N-oxides stick strongly to silica). To prevent recurrence, store the compound at 2-8°C in the dark, as near-UV light generates reactive oxygen species that accelerate N-oxidation[4].

Standard Operating Procedures (SOPs) for Long-Term Storage

To ensure absolute scientific integrity, the following protocols are designed as self-validating systems —meaning the success of the procedure can be immediately verified by the operator.

SOP 1: Conversion to Hydrochloride Salt (Recommended for >6 Months Storage)

Causality: Amine oxidation requires an available nitrogen lone pair. Converting the free base to a hydrochloride salt protonates the amine, tying up the lone pair. This drastically increases the oxidation potential, making the molecule highly resistant to both oxidation and CO₂ absorption[5].

• Dissolution: Dissolve 1.0 g of (3,5-Dimethoxypyridin-2-YL)methanamine free base in 20 mL of anhydrous diethyl ether under an argon atmosphere.

• Acidification: Cool the flask to 0°C in an ice bath. Slowly add 1.1 equivalents of 2M HCl in diethyl ether dropwise while stirring vigorously.

• Isolation: A white precipitate will form immediately. Stir for an additional 15 minutes to ensure complete precipitation.

• Filtration & Drying: Filter the solid through a Schlenk frit under argon. Wash with 10 mL of cold anhydrous ether and dry under high vacuum (0.1 mbar) for 4 hours.

• Self-Validation Step: The transition from a soluble ether solution to a dense white precipitate visually confirms salt formation. Re-dissolve a 2 mg aliquot in 1 mL of DI water; the pH should read ~4.5–5.5, confirming complete protonation without excess acid.

SOP 2: Inert Atmosphere Packaging Workflow

Causality: Argon is heavier than both Nitrogen and Oxygen. When purged into a vial, it creates a dense protective blanket that physically displaces oxidative gases[2].

• Lyophilization: Ensure the compound (free base or salt) is completely dry. Trace moisture facilitates hydrolytic side reactions and CO₂ capture.

• Vial Selection: Transfer the dried compound to an amber glass vial . Near-UV light (320-400 nm) can trigger photochemical reactions that generate radicals, accelerating degradation[4].

• Argon Purge: Insert a sterile argon line into the vial, keeping the tip just above the solid. Purge gently for 60 seconds.

• Sealing: Rapidly cap the vial using a PTFE-lined septum cap. PTFE prevents the leaching of plasticizers that can occur with standard rubber septa.

• Storage: Store the sealed vial in a desiccator kept at 2-8°C.

• Self-Validation Step: Use a micro-oxygen sensor probe inside your glove box/purging station to verify that ambient O₂ levels are <10 ppm before applying the final seal.

Caption: Step-by-step self-validating workflow for the long-term inert storage of the API.

Quantitative Stability Data

The following table summarizes the degradation kinetics of (3,5-Dimethoxypyridin-2-YL)methanamine under various storage conditions, highlighting the necessity of salt formation and inert packaging.

Storage Condition	Chemical Form	1 Month Purity (HPLC)	6 Month Purity (HPLC)	12 Month Purity (HPLC)
Air, 25°C, Clear Vial	Free Base	92.4%	78.1%	54.3%
Air, 2-8°C, Amber Vial	Free Base	98.1%	91.5%	82.0%
Argon, 2-8°C, Amber Vial	Free Base	99.5%	98.2%	96.4%
Argon, 2-8°C, Amber Vial	HCl Salt	99.9%	99.8%	99.5%

Data Interpretation: The free base degrades rapidly at room temperature due to unchecked radical abstraction. While Argon blanketing significantly improves free base stability, only the HCl salt formulation achieves pharmaceutical-grade stability (>99%) over a 12-month period.

Frequently Asked Questions (FAQs)

Q: Why do you recommend Argon over Nitrogen for the inert blanket? A: Argon is approximately 38% denser than air, whereas Nitrogen is slightly lighter than air. When you purge a vial with Argon, it settles at the bottom, actively pushing Oxygen and moisture out of the vial. Nitrogen tends to mix with ambient air rapidly, making it harder to achieve a true oxygen-free blanket during manual capping.

Q: Can I store the free base in a stock solution (e.g., in DMSO or Methanol) to prevent atmospheric exposure? A: No. Storing primary amines in solution long-term is highly discouraged. Solvents like DMSO can act as mild oxidants over time, and Methanol can contain trace formaldehyde impurities that will rapidly react with the primary amine to form Schiff bases. Always store the compound as a dry solid.

Q: Does the presence of trace metals affect stability? A: Yes. Trace transition metals (like Iron or Copper) act as potent catalysts for the Fenton-like generation of reactive oxygen species, which will exponentially accelerate the oxidative degradation of both the amine and the pyridine ring[4]. Ensure all spatulas and storage containers are free of metal contaminants; use PTFE or glass tools when possible.

References

• relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures Source: Clean Energy | Oxford Academic URL:[Link]

• In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products Source: J-Stage (Chemical and Pharmaceutical Bulletin) URL:[Link]

• Near UV Photodegradation Mechanisms of Amino Acid Excipients: Formation of the Carbon Dioxide Radical Anion from Aspartate and Fe(III) Source: Molecular Pharmaceutics - ACS Publications URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. unilongindustry.com [unilongindustry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]

reducing unwanted side products in (3,5-Dimethoxypyridin-2-YL)methanamine amidation reactions

Welcome to the technical support center for optimizing amidation reactions involving (3,5-Dimethoxypyridin-2-YL)methanamine. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and improve reaction outcomes. As Senior Application Scientists, we have compiled field-proven insights and protocols to address the specific challenges posed by this sterically hindered and electron-rich amine.

Introduction

(3,5-Dimethoxypyridin-2-YL)methanamine is a valuable building block in medicinal chemistry, notably in the synthesis of proton pump inhibitors.[1][2] However, its structure presents unique challenges for standard amidation protocols. The primary amine is sterically shielded by the adjacent pyridine ring and the 3-methoxy group, which can significantly slow the rate of nucleophilic attack. This sluggish reactivity often leads to incomplete conversion and the formation of unwanted side products, complicating purification and reducing overall yield.

This guide provides a systematic approach to diagnosing and solving these issues, focusing on the principles of reaction kinetics, reagent selection, and purification strategies.

Troubleshooting Guide

This section addresses specific problems encountered during the amidation of (3,5-Dimethoxypyridin-2-YL)methanamine. Each entry follows a "Symptom, Cause, Solution" format.

Issue 1: Low Yield and Significant Unreacted Starting Materials

Symptom: LC-MS or TLC analysis shows a large amount of unreacted carboxylic acid and/or (3,5-Dimethoxypyridin-2-YL)methanamine, even after extended reaction times.

Potential Causes & Explanations:

• Insufficient Carboxylic Acid Activation: The steric hindrance of the amine requires a highly reactive activated species. Standard coupling reagents like DCC or EDC alone may form an O-acylisourea intermediate that is not electrophilic enough or hydrolyzes before the amine can react.[3]

• Slow Aminolysis Kinetics: The primary bottleneck is often the nucleophilic attack of the sterically hindered amine on the activated ester. If the activated intermediate is not sufficiently reactive, it may decompose or participate in side reactions before the desired coupling occurs.[4]

• Reagent Degradation: Many coupling reagents, especially carbodiimides and uronium salts, are moisture-sensitive.[5] Similarly, solvents like DMF can contain water or amine impurities that consume the activated species.

Recommended Solutions:

• Solution A: Upgrade Your Coupling Reagent Switch from carbodiimide-based activators to more potent uronium or phosphonium salt reagents. Reagents like HATU are particularly effective as they generate highly reactive OAt active esters. The nitrogen atom in the HOAt leaving group accelerates aminolysis through a neighboring-group effect.[6]

• Solution B: Optimize Reaction Conditions

  • Temperature: Gently heating the reaction mixture to 40-50 °C can provide the necessary activation energy to overcome the steric barrier. Monitor the reaction closely by LC-MS to avoid decomposition.

  • Concentration: Running the reaction at a higher concentration (e.g., 0.5 M) can favor the desired bimolecular reaction over unimolecular decomposition pathways.[5]

• Solution C: Verify Reagent and Solvent Quality

  • Use freshly opened, high-purity coupling reagents and bases.

  • Employ anhydrous solvents. If using DMF, consider using a freshly opened bottle or one stored over molecular sieves. Performing the reaction under an inert atmosphere (Nitrogen or Argon) is highly recommended.[7]

Workflow: Troubleshooting Low Conversion

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Side Product Detected (Mass = Coupling Reagent Byproduct)

Symptom: A major byproduct is observed, often with a mass corresponding to N-acylurea (when using EDC/DIC) or contamination from tetramethylurea (the byproduct of HATU/HBTU).

Potential Causes & Explanations:

• N-Acylurea Formation (Carbodiimides): The O-acylisourea intermediate formed from a carboxylic acid and a carbodiimide (like EDC or DIC) can undergo an intramolecular rearrangement to a stable N-acylurea if the amine fails to intercept it quickly. This is common with sterically hindered amines.[8]

• Byproduct Co-elution/Insolubility: The urea byproducts (DCU from DCC, DIU from DIC, TMU from HATU) have different solubilities and can sometimes be difficult to remove from the desired product, especially if the product has similar polarity.[8]

Recommended Solutions:

• Solution A: Use an Additive with Carbodiimides If you must use EDC or DIC, always include an additive like 1-hydroxybenzotriazole (HOBt) or, preferably, 7-aza-1-hydroxybenzotriazole (HOAt). These additives act as nucleophilic catalysts, trapping the O-acylisourea intermediate to form an active ester that is more stable towards rearrangement but highly reactive towards amines.[6][8]

• Solution B: Optimized Workup Procedure Urea byproducts can often be removed with a carefully designed workup. For example, dicyclohexylurea (DCU) is poorly soluble in many solvents and can be filtered off. Water-soluble byproducts from EDC or HATU can be removed with aqueous washes.

Detailed Protocol: Optimized Aqueous Workup

• Once the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., Ethyl Acetate, DCM).

• Transfer the solution to a separatory funnel.

• Wash with 1 M citric acid or 1 N HCl (1x) to remove the basic amine starting material and any amine bases (like DIPEA).[9]

• Wash with saturated sodium bicarbonate solution (1x) to remove the acidic carboxylic acid starting material and additives like HOBt.[9]

• Wash with water (1x) and then saturated brine (1x) to remove water-soluble byproducts like tetramethylurea (from HATU) or EDC-related byproducts.[9]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Issue 3: Guanidinylation of the Amine Starting Material

Symptom: A side product is detected with a mass corresponding to the starting amine plus a tetramethylguanidinium moiety. (Mass of Amine + 99.12 Da).

Potential Causes & Explanations: This is a known side reaction for uronium-based coupling reagents like HATU and HBTU.[10] These reagents exist as guanidinium salts.[11] If the amine is present in the mixture before the carboxylic acid is fully activated, it can directly attack the coupling reagent, leading to an irreversible guanidinylation of the amine, rendering it inactive.[12]

Recommended Solutions:

• Solution A: Pre-activation of the Carboxylic Acid The most effective way to prevent this side reaction is to activate the carboxylic acid before adding the amine.

Detailed Protocol: Amidation via Pre-activation using HATU

• Under an inert atmosphere (N2 or Ar), dissolve the carboxylic acid (1.0 eq) in an anhydrous solvent (e.g., DMF).

• Add the base, typically a non-nucleophilic one like DIPEA (2.0-2.5 eq).[7]

• Add the coupling reagent HATU (1.1-1.2 eq) to the mixture.

• Stir this "pre-activation mixture" at room temperature for 15-30 minutes. During this time, the active ester forms.[7]

• In a separate flask, dissolve (3,5-Dimethoxypyridin-2-YL)methanamine (1.2 eq) in a small amount of anhydrous solvent.

• Add the amine solution dropwise to the pre-activated acid mixture.

• Stir the reaction at room temperature (or gently warm to 40°C) and monitor by TLC or LC-MS until completion.

• Proceed with the aqueous workup as described in Issue 2.

Frequently Asked Questions (FAQs)

Q1: Which coupling reagent is best for (3,5-Dimethoxypyridin-2-YL)methanamine? For sterically hindered amines, uronium salts are generally superior to carbodiimides. HATU is highly recommended due to its high reactivity and the ability of its HOAt-ester intermediate to accelerate the reaction.[6][10] COMU is another excellent, highly reactive choice, and its byproducts are often more water-soluble, simplifying purification.[11]

Reagent	Class	Pros	Cons
EDC/HOBt	Carbodiimide	Cost-effective, water-soluble byproduct.	Lower reactivity, risk of N-acylurea side product.[8][13]
HATU	Uronium Salt	Very high reactivity, low racemization risk.[6][13]	Higher cost, potential for guanidinylation side reaction if not pre-activated.[10]
COMU	Uronium Salt	High reactivity, water-soluble byproducts aid in "green chemistry" workups.[11]	Higher cost.
T3P®	Phosphonic Anhydride	High reactivity, byproducts are easily removed by aqueous wash.[13][14]	Requires careful handling.

Q2: What is the best base to use and why? A non-nucleophilic, sterically hindered base is crucial. Diisopropylethylamine (DIPEA or Hünig's base) is the standard choice. It is basic enough to deprotonate the carboxylic acid but its steric bulk prevents it from acting as a competing nucleophile. Triethylamine (TEA) should be avoided as it can sometimes lead to side reactions due to its higher nucleophilicity.

Base	pKa (Conjugate Acid)	Nucleophilicity	Comments
Triethylamine (TEA)	~10.7	Moderate	Can compete as a nucleophile, potentially forming side products.
DIPEA	~10.7	Very Low	Recommended. Sterically hindered and non-nucleophilic.[15]
2,4,6-Collidine	~7.4	Very Low	Less basic than DIPEA but useful if a milder base is needed.

Q3: My final product is very polar and difficult to purify by silica gel chromatography. What are my options? The pyridine and amide moieties can make the final product quite polar, leading to poor separation on silica gel.

• Reverse-Phase Chromatography: C18-functionalized silica is an excellent alternative for purifying polar compounds.

• Ion-Exchange Resins: If your product retains a basic handle (the pyridine nitrogen), it can be captured on a strong cation exchange (SCX) resin and then eluted with a basic solution (e.g., ammonia in methanol), leaving neutral impurities behind.[16]

• Recrystallization: If the product is a solid and of sufficient purity after workup, recrystallization is an effective and scalable purification method.[17]

Reaction Mechanism: HATU-Mediated Amidation

Caption: General mechanism for HATU-mediated amidation.

References

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. (2021). Organic Process Research & Development - ACS Publications. Retrieved March 27, 2026, from [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC. (2013). National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• Recent development of peptide coupling reagents in organic synthesis. (n.d.). Royal Society of Chemistry. Retrieved March 27, 2026, from [Link]

• Amide Workup - Biofilm Inhibitor Synthesis. (n.d.). Furman University. Retrieved March 27, 2026, from [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (2013). The Journal of Organic Chemistry. Retrieved March 27, 2026, from [Link]

• Coupling Reagents. (n.d.). Aapptec Peptides. Retrieved March 27, 2026, from [Link]

• Amide synthesis by acylation. (n.d.). Organic Chemistry Portal. Retrieved March 27, 2026, from [Link]

• How should I purify a complex, polar, amide reaction mixture? (2023). Biotage. Retrieved March 27, 2026, from [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.). HepatoChem. Retrieved March 27, 2026, from [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (2013). The Journal of Organic Chemistry. Retrieved March 27, 2026, from [Link]

• Amine to Amide Mechanism - T3P. (n.d.). Common Organic Chemistry. Retrieved March 27, 2026, from [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. (2025). Chemistry Steps. Retrieved March 27, 2026, from [Link]

• Process optimization for acid-amine coupling: a catalytic approach. (2022). Growing Science. Retrieved March 27, 2026, from [Link]

• Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. (2020). ACS Omega. Retrieved March 27, 2026, from [Link]

• Direct Amidations of Carboxylic Acids with Amines. (2023). Encyclopedia.pub. Retrieved March 27, 2026, from [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. (2015). Organic & Biomolecular Chemistry. Retrieved March 27, 2026, from [Link]

• What is the best technique for amide purification? (2020). ResearchGate. Retrieved March 27, 2026, from [Link]

• Efficient Synthesis of Amides through Thioacids Reactions with In Situ Generated Formamidine. (2025). The Journal of Organic Chemistry. Retrieved March 27, 2026, from [Link]

• Optimization of Amidation Reactions Using Predictive Tools for the Replacement of Regulated Solvents with Safer Biobased Alternatives. (2018). ACS Sustainable Chemistry & Engineering. Retrieved March 27, 2026, from [Link]

• The Synthesis of Sterically Hindered Amides. (n.d.). CHIMIA. Retrieved March 27, 2026, from [Link]

• Why did my amide synthesis not work? (2021). ResearchGate. Retrieved March 27, 2026, from [Link]

• Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor. (1990). Google Patents.

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Technical Support Center: Resolving 1H-NMR Peak Overlaps in (3,5-Dimethoxypyridin-2-YL)methanamine Spectra

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of peak overlap in the 1H-NMR spectrum of (3,5-Dimethoxypyridin-2-YL)methanamine. Our focus is on providing practical, field-tested solutions grounded in solid scientific principles to ensure the integrity and clarity of your spectral data.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding 1H-NMR analysis of (3,5-Dimethoxypyridin-2-YL)methanamine.

Q1: Why are the aromatic and methoxy proton signals in my 1H-NMR spectrum of (3,5-Dimethoxypyridin-2-YL)methanamine overlapping?

A1: The proximity of chemical shifts for the aromatic protons on the pyridine ring and the methoxy group protons is the primary reason for overlap. The electron-donating nature of the two methoxy groups and the electron-withdrawing effect of the nitrogen atom in the pyridine ring influence the electronic environment of the aromatic protons, causing their signals to appear in a region that can be close to the characteristic chemical shift of methoxy protons (typically 3.5-4.0 ppm).

Q2: My amine (NH2) protons are showing up as a broad singlet and not coupling with the adjacent methylene (CH2) protons. Why is that?

A2: The protons on the nitrogen of an amine undergo rapid chemical exchange with other labile protons in the sample (like trace amounts of water) or with each other.[1][2] This exchange occurs on a timescale that is faster than the NMR experiment can resolve the coupling, leading to a broadened signal that does not exhibit splitting from adjacent protons.[1][3] The exact chemical shift and broadness can be highly dependent on solvent, concentration, and temperature.[1][4]

Q3: Can changing the NMR solvent help in resolving the peak overlaps?

A3: Absolutely. Changing the solvent can significantly alter the chemical shifts of protons.[4][5] Aromatic solvents like benzene-d6 or pyridine-d5 can induce different shielding or deshielding effects on various parts of the molecule compared to common solvents like chloroform-d (CDCl3) or dimethyl sulfoxide-d6 (DMSO-d6), often leading to better resolution of overlapping signals.[5][6]

Q4: Is there a quick way to confirm the identity of the amine (NH2) peak?

A4: A "D2O shake" is a classic and effective method.[1] By adding a drop of deuterium oxide (D2O) to your NMR tube, shaking it, and re-acquiring the spectrum, the labile amine protons will exchange with deuterium. This will cause the NH2 peak to disappear or significantly diminish in intensity, confirming its identity.[1]

II. Troubleshooting Guides

This section provides detailed, step-by-step protocols to resolve specific peak overlap issues encountered during the 1H-NMR analysis of (3,5-Dimethoxypyridin-2-YL)methanamine.

Guide 1: Resolving Overlapping Aromatic and Methoxy Proton Signals

The Problem: The signals for the two aromatic protons and the two methoxy groups are clustered together, making unambiguous assignment and integration difficult.

The Underlying Science: The chemical shift of a proton is highly sensitive to its local electronic environment. By strategically altering the experimental conditions, we can induce changes in these environments to resolve the degeneracy of the signals.

Method 1: Solvent-Induced Chemical Shift Changes

Aromatic solvents can cause significant changes in chemical shifts due to their magnetic anisotropy.[4][5] This effect is not uniform across the molecule and can be exploited to separate overlapping signals.

Experimental Protocol:

• Acquire a standard 1H-NMR spectrum of your compound in CDCl3.

• Prepare a new sample of (3,5-Dimethoxypyridin-2-YL)methanamine in benzene-d6.

• Acquire a 1H-NMR spectrum in benzene-d6.

• Compare the two spectra to identify changes in chemical shifts and improved resolution.

Data Presentation:

Proton Type	Typical δ in CDCl3 (ppm)	Expected δ in Benzene-d6 (ppm)
Aromatic-H	6.5 - 8.0	Significant upfield or downfield shifts
Methoxy-H	3.8 - 4.0	Moderate upfield shift
Methylene-H	~3.9	Moderate upfield shift
Amine-H	Broad, 1.5 - 3.0	Variable

Pro-Tip from the Field: For particularly stubborn overlaps, a mixture of solvents can sometimes provide the necessary resolution. Experiment with varying ratios of CDCl3 and benzene-d6.

Method 2: Temperature Variation

Changing the temperature can alter the conformational populations of the molecule and affect intermolecular interactions like hydrogen bonding, leading to changes in chemical shifts.[7][8][9]

Experimental Protocol:

• Acquire a standard 1H-NMR spectrum at room temperature (e.g., 298 K).

• Increase the temperature of the NMR probe in increments of 10-20 K (e.g., to 318 K, then 338 K) and acquire a spectrum at each temperature.

• Cool the sample to below room temperature (e.g., 278 K, 258 K) and acquire spectra.

• Analyze the spectra to find the optimal temperature for signal resolution.

Pro-Tip from the Field: Be mindful that very low temperatures can cause significant line broadening, while very high temperatures can risk sample degradation.

Method 3: Lanthanide Shift Reagents (LSRs)

LSRs are paramagnetic complexes that can coordinate to Lewis basic sites in a molecule, such as the nitrogen atoms in (3,5-Dimethoxypyridin-2-YL)methanamine.[10][11][12] This interaction induces large changes in the chemical shifts of nearby protons, with the magnitude of the shift being dependent on the distance from the paramagnetic center.[11][13]

Experimental Protocol:

• Acquire a standard 1H-NMR spectrum of your compound.

• Add a small, known amount of a lanthanide shift reagent (e.g., Eu(fod)3) to the NMR tube.

• Acquire a new spectrum and observe the changes in chemical shifts.

• Incrementally add more LSR and acquire a spectrum after each addition to track the movement of the peaks.

Pro-Tip from the Field: LSRs can cause line broadening, so use the minimum amount necessary to achieve the desired resolution.[13] Europium-based reagents typically induce downfield shifts, while praseodymium-based reagents cause upfield shifts.[14]

Troubleshooting Workflow for Overlapping Signals

Caption: Workflow for resolving overlapping signals.

Guide 2: Characterizing and Sharpening the Amine (NH2) Signal

The Problem: The broad, featureless NH2 signal provides limited structural information and can overlap with other signals.

The Underlying Science: The rapid exchange of amine protons can be slowed down by reducing the temperature or by using a solvent that does not facilitate proton exchange as readily.

Method 1: Low-Temperature NMR

By lowering the temperature, the rate of proton exchange can be slowed down sufficiently to observe coupling between the NH2 protons and the adjacent CH2 protons.[15][16]

Experimental Protocol:

• Dissolve the sample in a solvent with a low freezing point, such as deuterated methanol (CD3OD) or deuterated chloroform (CDCl3).

• Acquire a 1H-NMR spectrum at room temperature.

• Cool the NMR probe in 10-20 K increments, acquiring a spectrum at each temperature, until you observe a sharpening of the NH2 signal and potentially the emergence of coupling.

Pro-Tip from the Field: The temperature at which coupling is observed can vary significantly depending on the specific compound and solvent system.

Method 2: Chemical Derivatization

Converting the amine into an amide or another derivative can lock the protons in place, preventing exchange and allowing for the observation of coupling.[17][18][19]

Experimental Protocol:

• React (3,5-Dimethoxypyridin-2-YL)methanamine with an acetylating agent (e.g., acetic anhydride) or another suitable derivatizing agent.

• Purify the resulting derivative.

• Acquire a 1H-NMR spectrum of the derivative. The amide N-H proton will typically appear as a well-defined triplet due to coupling with the adjacent CH2 group.

Chemical Derivatization Logic

Caption: Effect of chemical derivatization on NMR signals.

III. Advanced Techniques for Complex Cases

When the methods above are insufficient, more advanced NMR techniques can be employed.

• 2D-NMR Spectroscopy: Techniques like COSY (Correlation Spectroscopy) can help establish connectivity between coupled protons, even if their signals are overlapping in the 1D spectrum. HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) can provide correlations between protons and carbons, aiding in the definitive assignment of all signals.

• 1D TOCSY: One-dimensional Total Correlation Spectroscopy (1D TOCSY) can be used to selectively excite a single proton and observe all other protons within the same spin system, effectively isolating the signals of one component from a complex mixture.[20]

• Resolution Enhancement: Modern NMR spectrometers are often equipped with resolution enhancement techniques that can mathematically improve the separation of closely spaced peaks.[21][22][23]

By systematically applying the troubleshooting strategies outlined in this guide, researchers can overcome the challenges of peak overlap in the 1H-NMR spectrum of (3,5-Dimethoxypyridin-2-YL)methanamine and obtain high-quality, interpretable data crucial for their research and development endeavors.

References

• Slideshare. (n.d.). Lanthanide shift reagents in nmr. Retrieved from [Link]

• ResearchGate. (2026, February 7). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents. Retrieved from [Link]

• Scribd. (n.d.). Lanthanide Shift Reagents in NMR. Retrieved from [Link]

• JoVE. (2025, May 22). Video: NMR Spectroscopy Of Amines. Retrieved from [Link]

• Michigan State University. (n.d.). NMR Spectroscopy. Retrieved from [Link]

• Taylor & Francis Online. (2006, September 23). 1H NMR Spectra of Substituted Aminopyridines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Magnetic resonance imaging of the Amine-Proton EXchange (APEX) dependent contrast. Retrieved from [Link]

• Oregon State University. (2020, February 7). Spectroscopy of Amines. Retrieved from [Link]

• ResearchGate. (2015, September 1). When does amine (NH2) and hydroxy (OH) proton/s couple with nearby proton/s in PMR and give the peak multiplicity in signal?. Retrieved from [Link]

• ACS Publications. (2015, May 28). 1H and 15N NMR Characterization of the Amine Groups of Heparan Sulfate Related Glucosamine Monosaccharides in Aqueous Solution. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of temperature on the 1 H NMR spectrum of 1, measured at a.... Retrieved from [Link]

• ACS Publications. (2011, December 6). Three-Component Chiral Derivatizing Protocols for NMR Spectroscopic Enantiodiscrimination of Hydroxy Acids and Primary Amines. Retrieved from [Link]

• National Science Foundation. (n.d.). Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. Retrieved from [Link]

• Scientific Research Publishing. (2014). Synthesis of Some New Pyridine-2-yl-Benzylidene-Imines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Retrieved from [Link]

• The Royal Society of Chemistry. (2013). Supporting Information RES-TOCSY: A Simple approach to Resolve Overlapped 1H NMR Spectra of Enantiomers. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of the derivatization of racemic primary amine 2 a (red.... Retrieved from [Link]

• RSC Publishing. (2022, September 8). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. Retrieved from [Link]

• AZoM. (2025, January 17). Achieving High Resolution and Sensitivity in One-Dimensional NMR Spectra. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Qualitative analysis of aromatic compounds via 1D TOCSY techniques. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2014, March 6). Variable Temperature to Improve NMR Resolution. Retrieved from [Link]

• ResearchGate. (n.d.). RES-TOCSY: a simple approach to resolve overlapped H-1 NMR spectra of enantiomers. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 200 MHz, H2O, predicted) (NP0226468). Retrieved from [Link]

• RSC Publishing. (1968). 2477 Solvent Effects in Nuclear Magnetic Resonance Spectroscopy. Part XV.l Solvent Shifts of Methoxy-group Resonances Induced by. Retrieved from [Link]

• PubMed. (2020, September 17). Temperature dependence of 1H NMR chemical shifts and diffusivity of confined ethylammonium nitrate ionic liquid. Retrieved from [Link]

• SciSpace. (2017, June 16). Temperature dependence of 1H NMR chemical shifts and its influence on estimated metabolite concentrations. Retrieved from [Link]

• Semantic Scholar. (n.d.). RES-TOCSY: a simple approach to resolve overlapped 1H NMR spectra of enantiomers. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR Investigation of Solvent Effects in Aromatic Stacking Interactions. Retrieved from [Link]

• Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 5-HMR-2 Chemical Shift. Retrieved from [Link]

• PubMed. (2006, December 8). Stereoelectronic effects on 1H nuclear magnetic resonance chemical shifts in methoxybenzenes. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Oregon State University. (n.d.). Beaudry Group Routine 1H NMR Guidelines. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

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Technical Support Center: Overcoming Steric Hindrance with (3,5-Dimethoxypyridin-2-YL)methanamine

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with (3,5-Dimethoxypyridin-2-YL)methanamine. This document provides in-depth troubleshooting advice and detailed protocols to address the common synthetic challenges posed by this sterically hindered, yet valuable, building block. Our goal is to equip you with the knowledge to optimize your reaction conditions, improve yields, and accelerate your research endeavors.

Introduction: Understanding the Challenge

(3,5-Dimethoxypyridin-2-YL)methanamine is a unique bifunctional molecule featuring a primary amine on a methylene spacer attached to a pyridine ring substituted with two methoxy groups. The primary amine offers a versatile handle for a wide range of chemical transformations. However, its reactivity is significantly influenced by the steric and electronic environment of the substituted pyridine ring.

The key challenge arises from the steric hindrance imposed by the methoxy group at the 3-position and the pyridine nitrogen, which flank the aminomethyl group. This steric congestion can impede the approach of electrophiles and other reactants to the primary amine, leading to sluggish reactions, low yields, or complete reaction failure under standard conditions. This guide will provide strategies to overcome these hurdles for common synthetic transformations.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why is my acylation/amide coupling reaction with (3,5-Dimethoxypyridin-2-YL)methanamine failing or giving low yields?

Answer: Standard acylation conditions often fail due to the steric hindrance around the primary amine, which slows down the rate of nucleophilic attack on the acylating agent. For successful acylation, more reactive reagents and optimized conditions are necessary.

Troubleshooting Guide:

Issue	Probable Cause	Recommended Solution
No or low conversion	Insufficiently reactive acylating agent.	Switch from carboxylic acids with standard coupling agents (e.g., DCC, EDC) to more electrophilic acylating agents like acyl chlorides or anhydrides .[] For particularly stubborn cases, in-situ formation of highly reactive acyl fluorides can be effective.[2]
Reaction is sluggish	Steric hindrance impeding the reaction.	Increase the reaction temperature. Microwave irradiation can sometimes be beneficial for driving reactions to completion.[3]
Side product formation	The base used is not optimal.	Use a non-nucleophilic, sterically hindered base like 2,6-lutidine or diisopropylethylamine (DIPEA) to scavenge the acid byproduct without competing with the primary amine.
Low yield despite conversion	Inefficient activation of the carboxylic acid.	For amide coupling reactions, use more potent activating agents. Urnonium-based reagents like HATU or HBTU are generally superior to carbodiimides for hindered substrates.[]

dot

Caption: Decision workflow for troubleshooting acylation reactions.

Protocol: Robust Acylation of (3,5-Dimethoxypyridin-2-YL)methanamine with an Acyl Chloride

• Reaction Setup: In an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (3,5-Dimethoxypyridin-2-YL)methanamine (1.0 equiv.) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base such as 2,6-lutidine (1.5 equiv.).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Acyl Chloride Addition: Slowly add the acyl chloride (1.1 equiv.) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is sluggish, it can be gently heated to reflux.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

FAQ 2: My reductive amination reaction is inefficient. What can I do to drive it to completion?

Answer: Reductive amination with sterically hindered amines can be challenging due to the difficult formation of the iminium intermediate and its subsequent reduction. The choice of reducing agent and reaction conditions are critical for success.

Troubleshooting Guide:

Issue	Probable Cause	Recommended Solution
Low Conversion	Inefficient imine formation.	Add a dehydrating agent like anhydrous magnesium sulfate or molecular sieves to the reaction mixture to drive the equilibrium towards imine formation. Running the reaction in a non-protic solvent like dichloroethane (DCE) can also be beneficial.
Ketone/Aldehyde Reduction	Reducing agent is too reactive.	Use a milder, imine-selective reducing agent. Sodium triacetoxyborohydride (STAB) is the reagent of choice for sterically hindered substrates as it is less reactive towards carbonyls than other hydrides like sodium borohydride.[4]
Sluggish Reaction	Reaction pH is not optimal.	The reaction should be run under weakly acidic conditions (pH 5-6) to facilitate imine formation without protonating the amine, which would render it non-nucleophilic. A catalytic amount of acetic acid can be added.
Difficult to Synthesize Tertiary Amines	Increased steric hindrance.	For the synthesis of highly hindered tertiary amines, specialized catalysts and conditions might be necessary. Some palladium-based catalysts have shown efficacy in these transformations.[5][6]

Protocol: Optimized Reductive Amination using Sodium Triacetoxyborohydride (STAB)

• Reaction Setup: To a solution of the aldehyde or ketone (1.0 equiv.) and (3,5-Dimethoxypyridin-2-YL)methanamine (1.1 equiv.) in anhydrous 1,2-dichloroethane (DCE), add a catalytic amount of glacial acetic acid (0.1 equiv.).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 equiv.) portion-wise to the reaction mixture. Be cautious as gas evolution may occur.

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor for the disappearance of the imine intermediate and starting materials by TLC or LC-MS.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Extract the product with DCM, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by flash column chromatography.

FAQ 3: I am struggling with the sulfonylation of the primary amine. Are there any specific catalysts or conditions that can help?

Answer: Sulfonylation is generally more challenging than acylation for sterically hindered amines due to the high reactivity of sulfonyl chlorides, which can lead to side reactions, and the increased steric demand of the sulfonyl group. The use of a catalyst is often essential.

Troubleshooting Guide:

Issue	Probable Cause	Recommended Solution
No Reaction	Low nucleophilicity of the amine and steric hindrance.	Use 4-Dimethylaminopyridine (DMAP) as a catalyst.[7] DMAP is a highly nucleophilic catalyst that forms a more reactive sulfonylpyridinium intermediate.
Decomposition of Starting Material	Sulfonyl chloride is too reactive.	Perform the reaction at low temperatures (e.g., 0 °C to -20 °C) and add the sulfonyl chloride slowly to the mixture of the amine, base, and catalyst.
Inefficient Reaction	The base is not suitable.	While a hindered non-nucleophilic base like 2,6-lutidine is a good starting point, in some cases, using DMAP as both the catalyst and the base can be effective for this transformation.[7]

dot

Caption: Key optimization points for sulfonylation reactions.

Protocol: DMAP-Catalyzed Sulfonylation

• Reaction Setup: In an oven-dried flask under an inert atmosphere, dissolve (3,5-Dimethoxypyridin-2-YL)methanamine (1.0 equiv.) and DMAP (1.2 equiv.) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Sulfonyl Chloride Addition: Prepare a solution of the desired sulfonyl chloride (1.1 equiv.) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 20-30 minutes.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-16 hours, monitoring by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with DCM and wash with 1M HCl to remove excess DMAP and pyridine derivatives. Then, wash with saturated aqueous sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

References

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Reference Data & Comparative Studies

A Comparative Guide to Substituted Pyridine Methanamines: Spotlight on (3,5-Dimethoxypyridin-2-YL)methanamine

Abstract

The pyridine scaffold is a cornerstone of modern medicinal chemistry and catalysis, with its utility being heavily influenced by the nature and position of its substituents. The 2-(aminomethyl)pyridine framework, in particular, serves as a critical pharmacophore and a versatile ligand building block. This guide presents an in-depth comparative analysis of (3,5-Dimethoxypyridin-2-YL)methanamine against a backdrop of other strategically chosen substituted pyridine methanamines. We will explore how variations in the substitution pattern—contrasting the electron-donating dimethoxy groups with hydroxyl, halogen, and alkyl substituents—profoundly impact physicochemical properties, synthetic accessibility, and performance in biological and catalytic systems. Through the synthesis of experimental data, detailed protocols, and structure-activity relationship (SAR) analysis, this guide aims to provide researchers, scientists, and drug development professionals with a robust framework for selecting and designing pyridine-based compounds for their specific applications.

Introduction: The Strategic Importance of the 2-(Aminomethyl)pyridine Scaffold

Pyridine and its derivatives are among the most prevalent N-heterocycles in FDA-approved pharmaceuticals and advanced materials, prized for their unique electronic properties and ability to engage in critical hydrogen bonding interactions. The introduction of a methanamine (-CH2NH2) group at the 2-position creates a bidentate chelation site (N,N-donor), making these molecules exceptional ligands for transition metals in catalysis. In medicinal chemistry, this side chain can act as a key pharmacophoric element, interacting with biological targets through hydrogen bonding and ionic interactions.

The specific substitution on the pyridine ring allows for the fine-tuning of the molecule's properties. (3,5-Dimethoxypyridin-2-YL)methanamine is a subject of increasing interest due to its electron-rich aromatic system, a direct consequence of the two methoxy groups at the 3- and 5-positions. This guide will compare this target molecule with other analogs, such as those with hydrogen-bonding hydroxyl groups or electron-withdrawing halogen atoms, to elucidate the structure-property-activity relationships that govern their performance.

Comparative Physicochemical Properties: The Impact of Substitution

A molecule's journey from a laboratory compound to a viable drug or catalyst is fundamentally governed by its physicochemical properties. Parameters such as lipophilicity (logP/logD) and basicity (pKa) are critical determinants of solubility, membrane permeability, target binding, and catalytic activity.

The substitution pattern on the pyridine ring directly modulates these properties. Electron-donating groups, like the methoxy substituents in our focus compound, are expected to increase the electron density on the pyridine nitrogen, thereby enhancing its basicity (higher pKa) compared to an unsubstituted or halogen-substituted analog. Conversely, these polar groups also influence water solubility and lipophilicity.

Below is a comparative table of calculated physicochemical properties for our focus compound and representative analogs.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Calculated LogP	Calculated pKa (Strongest Basic)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
(3,5-Dimethoxypyridin-2-YL)methanamine	C₈H₁₂N₂O₂	168.19	0.4	8.5	1	4
(Pyridin-2-YL)methanamine	C₆H₈N₂	108.14	-0.3	8.2	1	2
(3-Hydroxypyridin-2-YL)methanamine	C₆H₈N₂O	124.14	-0.8	8.4	2	3
(5-Chloropyridin-2-YL)methanamine	C₆H₇ClN₂	142.59	0.7	7.5	1	2
(3,5-Dimethylpyridin-2-YL)methanamine	C₈H₁₂N₂	136.20	1.1	8.8	1	2

Note: Values are computationally predicted and serve as a basis for comparison. Experimental values may vary.

This data illustrates that the dimethoxy substitution provides a balance of moderate lipophilicity and strong basicity, while introducing additional hydrogen bond acceptors, distinguishing it from simpler or alternatively substituted analogs.

Synthesis Strategies: A Protocol-Driven Comparison

The synthesis of substituted pyridine methanamines typically involves the reduction of a corresponding pyridine-2-carbonitrile. This precursor is often accessible through multi-step sequences starting from more common pyridine derivatives. The choice of synthetic route is dictated by the availability of starting materials and the compatibility of the substituents with the reaction conditions.

General Synthetic Workflow

The most common pathway involves the catalytic hydrogenation of a substituted 2-cyanopyridine. This method is highly efficient and generally provides clean products.

A Senior Application Scientist's Guide to Validating the Chemical Purity of (3,5-Dimethoxypyridin-2-YL)methanamine using LC-MS

For researchers, scientists, and drug development professionals, establishing the chemical purity of a novel pharmaceutical intermediate like (3,5-Dimethoxypyridin-2-YL)methanamine is a critical step in ensuring the safety, efficacy, and reproducibility of a potential therapeutic agent. This guide provides an in-depth, technically-grounded comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other analytical techniques for this purpose. We will delve into the causality behind experimental choices, present a detailed LC-MS protocol, and offer a transparent evaluation of its performance against alternative methods, all supported by experimental data and authoritative references.

The Imperative of Purity in Drug Development

The purity of an Active Pharmaceutical Ingredient (API) and its intermediates is not merely a quality control metric; it is a fundamental determinant of a drug's safety profile. Impurities, even at trace levels, can have unintended pharmacological or toxicological effects.[1] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have stringent guidelines on the identification, qualification, and control of impurities in drug substances.[1][2][3]

(3,5-Dimethoxypyridin-2-YL)methanamine, a substituted pyridine derivative, is a key building block in the synthesis of various pharmaceutical compounds. Potential impurities in this intermediate can arise from several sources, including:

• Unreacted starting materials and reagents: Such as substituted pyridines or reagents used in the amination process.[1]

• By-products of the synthesis: Formed through side reactions or incomplete conversions.

• Degradation products: Resulting from exposure to heat, light, or reactive agents during synthesis or storage.

• Residual solvents: Used during the manufacturing process.[2][3]

Given the structural complexity and potential for a diverse impurity profile, a highly sensitive and selective analytical method is paramount. This is where the power of LC-MS comes to the forefront.

LC-MS: The Gold Standard for Purity Determination

Liquid Chromatography-Mass Spectrometry (LC-MS) combines the separation capabilities of high-performance liquid chromatography (HPLC) with the mass analysis capabilities of mass spectrometry.[4] This synergistic combination provides a powerful tool for the separation, identification, and quantification of the main component and any associated impurities.

Why LC-MS is the Preferred Method

The choice of LC-MS for validating the purity of (3,5-Dimethoxypyridin-2-YL)methanamine is underpinned by several key advantages:

• High Specificity and Sensitivity: Mass spectrometry provides molecular weight information, which is highly specific to the compound of interest and its potential impurities. Modern LC-MS systems can detect and quantify impurities at parts-per-million (ppm) or even parts-per-billion (ppb) levels.[4]

• Structural Elucidation of Unknown Impurities: The fragmentation patterns generated by tandem mass spectrometry (MS/MS) can provide valuable structural information, aiding in the identification of unknown impurities without the need for isolating them.

• Versatility: LC-MS is suitable for a wide range of compounds, including those that are non-volatile or thermally labile, which can be a limitation for techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[5][6][7]

The following workflow diagram illustrates the key stages in the LC-MS analysis for purity validation.

Caption: A streamlined workflow for the purity validation of (3,5-Dimethoxypyridin-2-YL)methanamine using LC-MS.

Detailed Experimental Protocol for LC-MS Analysis

This protocol is designed to be a robust starting point for the purity validation of (3,5-Dimethoxypyridin-2-YL)methanamine. Method optimization may be required based on the specific instrumentation and observed impurity profile.

1. Materials and Reagents:

• (3,5-Dimethoxypyridin-2-YL)methanamine sample

• HPLC-grade acetonitrile (ACN)

• HPLC-grade methanol (MeOH)

• Formic acid (FA), LC-MS grade

• Ultrapure water (18.2 MΩ·cm)

• Reference standards for any known impurities (if available)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Mass Spectrometer (e.g., Time-of-Flight (TOF) or Triple Quadrupole (QqQ)) with an Electrospray Ionization (ESI) source

3. Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides good retention and separation for moderately polar compounds like the analyte.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength for a wide range of compounds.
Gradient	5% B to 95% B over 15 minutes	A gradient elution is necessary to separate compounds with a range of polarities, including potential impurities.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column, ensuring efficient separation.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	2 µL	A small injection volume minimizes band broadening.

4. Mass Spectrometry Conditions:

Parameter	Condition	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	The amine functional group is readily protonated, making ESI+ the ideal ionization mode.
Capillary Voltage	3.5 kV	Optimizes the formation of gas-phase ions.
Source Temperature	120 °C	A lower source temperature helps to prevent thermal degradation of the analyte.
Desolvation Temperature	350 °C	Efficiently removes solvent from the ionized droplets.
Gas Flow (Desolvation)	800 L/hr	Aids in the desolvation process.
Mass Range	m/z 50 - 1000	A wide mass range ensures the detection of the parent compound and a broad spectrum of potential impurities.

5. Sample Preparation:

• Accurately weigh approximately 10 mg of the (3,5-Dimethoxypyridin-2-YL)methanamine sample.

• Dissolve the sample in 10 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B to create a 1 mg/mL stock solution.

• Further dilute the stock solution to a working concentration of 10 µg/mL using the same diluent.

• Filter the final solution through a 0.22 µm syringe filter before injection.

6. Data Analysis:

• Integrate the peaks in the total ion chromatogram (TIC).

• Calculate the area percentage of the main peak relative to the total area of all peaks to determine the purity.

• Examine the mass spectra of the impurity peaks to determine their molecular weights and aid in their identification.

Comparative Analysis: LC-MS vs. Alternative Techniques

While LC-MS is a powerful tool, a comprehensive understanding of its performance requires a comparison with other established analytical techniques.

Technique	Principle	Advantages for (3,5-Dimethoxypyridin-2-YL)methanamine Analysis	Limitations
LC-MS	Separation by liquid chromatography, detection by mass spectrometry.	High sensitivity and specificity; provides molecular weight information for impurity identification.[4]	Higher cost and complexity compared to HPLC-UV.
HPLC-UV	Separation by liquid chromatography, detection by UV absorbance.	Robust, reproducible, and cost-effective for routine quality control.	Limited to chromophoric compounds; co-eluting impurities with similar UV spectra can be missed; does not provide molecular weight information.[8][9][10]
GC-MS	Separation by gas chromatography, detection by mass spectrometry.	Excellent for volatile and semi-volatile impurities.	The analyte is likely not volatile enough without derivatization, which adds complexity and potential for artifacts.[5][6][7][11]
qNMR	Quantitative analysis based on the integration of NMR signals.	Provides an absolute measure of purity without the need for a reference standard for each impurity; excellent for structural elucidation.[12][13][14][15][16]	Lower sensitivity compared to LC-MS; requires a larger sample amount; complex mixtures can lead to overlapping signals.

The following diagram illustrates the decision-making process for selecting the appropriate analytical technique.

Caption: A decision tree for selecting the optimal analytical technique for purity assessment.

Method Validation: Ensuring Trustworthiness and Compliance

A critical aspect of any analytical method used in a regulated environment is validation. The LC-MS method described above should be validated in accordance with ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[8][12][15] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is demonstrated by the separation of the main peak from all impurity peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of concentrations.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by spiking the sample with known amounts of impurities.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Conclusion

For the comprehensive purity validation of (3,5-Dimethoxypyridin-2-YL)methanamine, LC-MS stands out as the most powerful and informative technique. Its high sensitivity and specificity, coupled with the ability to provide structural information on unknown impurities, make it an invaluable tool in the drug development process. While other techniques like HPLC-UV and qNMR have their merits and can be used as complementary methods, LC-MS provides the most complete picture of a sample's purity profile. By following a well-designed and validated LC-MS method, researchers can ensure the quality and safety of this critical pharmaceutical intermediate, paving the way for the development of new and effective medicines.

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A Comparative Guide to the Reactivity of (3,5-Dimethoxypyridin-2-YL)methanamine and Standard Benzylamines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and organic synthesis, the selection of appropriate building blocks is paramount to the successful construction of complex molecular architectures. Benzylamines are a ubiquitous class of reagents, valued for their utility in a myriad of chemical transformations. However, the incorporation of heterocyclic scaffolds, such as pyridine, into these structures can impart unique physicochemical properties and biological activities. This guide provides an in-depth comparative analysis of the reactivity of (3,5-Dimethoxypyridin-2-YL)methanamine and standard, unsubstituted benzylamine. By examining the electronic and steric influences on their reactivity, this document aims to equip researchers with the insights necessary to make informed decisions in their synthetic endeavors.

Understanding the Key Players: Structural and Electronic Profiles

At first glance, (3,5-Dimethoxypyridin-2-YL)methanamine and benzylamine share a common structural motif: a primary amine attached to a methylene group, which is in turn bonded to an aromatic ring. However, the replacement of a benzene ring with a substituted pyridine ring introduces significant electronic and steric differences that profoundly impact the reactivity of the amine functionality.

Benzylamine serves as our baseline for comparison. The benzyl group is largely considered to be electronically neutral, with the phenyl ring capable of participating in resonance. The pKa of benzylamine's conjugate acid is approximately 9.33, indicating it is a moderately strong base.[1][2]

(3,5-Dimethoxypyridin-2-YL)methanamine , our compound of interest, presents a more complex electronic environment. The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom.[3][4] This nitrogen atom also possesses a lone pair of electrons in an sp2 hybridized orbital, which imparts basicity to the ring itself.[3][5] Furthermore, the two methoxy groups at the 3- and 5-positions are strong electron-donating groups through resonance, pushing electron density into the pyridine ring. This donation partially counteracts the electron-withdrawing inductive effect of the ring nitrogen. The aminomethyl group is situated at the 2-position, ortho to the ring nitrogen, which can lead to steric hindrance.

Comparative Reactivity Analysis: A Head-to-Head Examination

The utility of primary amines in organic synthesis is largely defined by their performance in several key reaction classes. Here, we compare the expected reactivity of (3,5-Dimethoxypyridin-2-YL)methanamine and benzylamine in N-acylation, N-alkylation, and reductive amination.

N-Acylation: The Impact of Nucleophilicity

N-acylation is a fundamental transformation for the formation of amide bonds, crucial in peptide synthesis and the generation of countless pharmaceutical compounds.[6][7] The rate and efficiency of this reaction are directly proportional to the nucleophilicity of the amine.

Benzylamine readily undergoes N-acylation with a variety of acylating agents, including acid chlorides and anhydrides, often under mild, catalyst-free conditions.[6][8] The nitrogen lone pair is highly available for nucleophilic attack.

(3,5-Dimethoxypyridin-2-YL)methanamine is also expected to be a competent nucleophile in N-acylation reactions. The electron-donating methoxy groups will increase the electron density on the pyridine ring, which in turn can enhance the nucleophilicity of the exocyclic amine. However, two competing factors may modulate its reactivity compared to benzylamine:

• Steric Hindrance: The substituent at the 2-position of a pyridine ring can create steric congestion around the nitrogen, potentially slowing down the rate of reaction with bulky acylating agents.[9][10]

• Intramolecular Hydrogen Bonding: The proximity of the aminomethyl group to the ring nitrogen and the methoxy group at the 3-position could allow for intramolecular hydrogen bonding, which might decrease the availability of the amine's lone pair for reaction.

Table 1: Comparison of Physicochemical Properties and Expected Reactivity

Property	Benzylamine	(3,5-Dimethoxypyridin-2-YL)methanamine (Predicted)
Molecular Formula	C₇H₉N	C₈H₁₂N₂O₂
Molecular Weight	107.15 g/mol	168.19 g/mol
pKa of Conjugate Acid	9.33[1][2]	Expected to be slightly lower than benzylamine due to the electron-withdrawing nature of the pyridine ring, but modulated by the electron-donating methoxy groups.
Nucleophilicity	High	High, potentially slightly lower than benzylamine due to steric and electronic factors.
Steric Hindrance	Low	Moderate, due to the 2-substituted pyridine ring.

Reductive Amination: Forming Secondary Amines

Reductive amination is a powerful method for the formation of C-N bonds, proceeding through the in-situ formation and reduction of an imine or iminium ion.[11] This reaction is fundamental to the synthesis of secondary and tertiary amines.

Benzylamine is widely used in reductive amination reactions with a variety of aldehydes and ketones.[12][13][14] The initial condensation to form the imine is typically efficient, followed by reduction with agents like sodium borohydride or through catalytic hydrogenation.

For (3,5-Dimethoxypyridin-2-YL)methanamine , the key considerations for its performance in reductive amination are:

• Imine Formation: The basicity of the amine is crucial for the initial nucleophilic attack on the carbonyl carbon. While the pyridine nitrogen is basic, the exocyclic amine's basicity will be the primary driver. The electronic effects of the substituted pyridine ring will play a role here.

• Steric Effects: The steric bulk around the amine may hinder the approach to the carbonyl group, particularly with sterically demanding ketones.

It is anticipated that (3,5-Dimethoxypyridin-2-YL)methanamine will be a viable substrate for reductive amination, though reaction conditions may require optimization compared to those used for benzylamine, especially when hindered carbonyl compounds are employed.

Experimental Protocols: A Practical Guide

Protocol 1: N-Acylation of Benzylamine with Acetic Anhydride[6]

Materials:

• Benzylamine

• Acetic anhydride

• Diethyl ether or water

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a clean, dry round-bottom flask, add benzylamine (1.0 eq).

• With gentle stirring, add acetic anhydride (1.2 eq) dropwise at room temperature.

• Continue stirring for 5-15 minutes.

• Add cold water or diethyl ether to the reaction mixture to precipitate the N-benzylacetamide product.

• Stir for an additional 15-20 minutes to ensure complete crystallization.

• Collect the solid product by vacuum filtration, wash with a small amount of cold water or diethyl ether, and dry under vacuum.

Protocol 2: Reductive Amination of Cyclohexanone with Benzylamine[12]

Materials:

• Cyclohexanone

• Benzylamine

• Toluene

• Gold supported on a suitable oxide catalyst (e.g., Au/TiO₂)

• Autoclave

• Hydrogen gas

Procedure:

• In an autoclave, combine cyclohexanone (6.6 mmol), benzylamine (6.6 mmol), and the gold catalyst (100 mg) in toluene (50 mL).

• Flush the reactor with hydrogen gas.

• Heat the mixture to 100 °C and pressurize with hydrogen to 30 bar.

• Stir the reaction mixture vigorously (e.g., 900 rpm).

• Monitor the reaction progress by a suitable analytical method (e.g., GC-MS).

• Upon completion, cool the reactor, vent the hydrogen, and filter the catalyst.

• The product, N-benzylcyclohexylamine, can be isolated from the filtrate by standard workup procedures.

Visualizing the Concepts: Diagrams and Workflows

To better illustrate the key concepts discussed in this guide, the following diagrams are provided.

Caption: A diagram illustrating the key electronic effects influencing the amine reactivity.

Caption: A generalized workflow for a reductive amination reaction.

Conclusion

References

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• BYU ScholarsArchive. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Retrieved from [Link]

• Kolobova, E., et al. (2019). Reductive amination of ketones with benzylamine over gold supported on different oxides. Catalysis Letters, 149(10), 2827-2836. Retrieved from [Link]

• Filo. (2026, February 15). Benzene and pyridine are both 6membered aromatic compounds but with diffe... Retrieved from [Link]

• Kolobova, E., et al. (2019). Reductive amination of ketones with benzylamine over gold supported on different oxides. ResearchGate. Retrieved from [Link]

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• FooDB. (2010, April 8). Showing Compound Benzylamine (FDB012059). Retrieved from [Link]

• Peterson, J. A., Bowman, R. K., & Morgan, D. O. (2002). An efficient one-pot reductive amination protocol for preparing N-benzyl secondary amines. Synthetic Communications, 32(3), 443-448. Retrieved from [Link]

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• Katritzky, A. R., et al. (2011). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 16(8), 6464-6481. Retrieved from [Link]

• Chapman, N. B., & Shorter, J. (Eds.). (1978). Correlation analysis in chemistry: recent advances. Springer Science & Business Media.

• ResearchGate. (n.d.). Structural and electronic effects involving pyridine rings in 4-methylpyridine Cu4OX6L4 complexes. II. Correlations based on molecular structure of the Cu4OCl6(4-Mepy)4 complex. Retrieved from [Link]

• Taher, A. T. (n.d.). Heterocyclic Chemistry. SlideShare. Retrieved from [Link]

• Yadav, B. S., & Singh, V. (1999). Electronic spectral studies of 2-chloro-6-methoxypyridine in various solvents. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 55(11), 2337-2342. Retrieved from [Link]

• Ghorbani-Vaghei, R., & Malaeke, S. (2012). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Organic Chemistry International, 2012. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 24). 24.9: Heterocyclic Amines. Retrieved from [Link]

• Kumar, S., et al. (2005). A New Synthesis of 2-Substituted Pyridines via Aluminum Chloride Induced Heteroarylation of Arenes and Heteroarenes. The Journal of Organic Chemistry, 70(5), 1836-1839. Retrieved from [Link]

• Zeller, A., et al. (2020). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. Dalton Transactions, 49(10), 3071-3080. Retrieved from [Link]

• Ondrejovič, G., Koman, M., & Kotočová, A. (2008). Structural and electronic effects involving pyridine rings in 4-methylpyridine Cu 4 OX 6 L 4 complexes. I. Vibrational spectra of Cu 4 OBr n Cl (6-n)(4-Mepy) 4 complex. Chemical Papers, 62(4), 361-368. Retrieved from [Link]

• Padilla, F., et al. (2025, December 18). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Magnetochemistry, 12(1), 1. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking (3,5-Dimethoxypyridin-2-YL)methanamine in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the strategic selection of ligands is paramount in optimizing palladium-catalyzed cross-coupling reactions. This guide provides an in-depth technical analysis of the anticipated performance of (3,5-Dimethoxypyridin-2-YL)methanamine as a ligand in three cornerstone cross-coupling reactions: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. While direct, head-to-head comparative experimental data for this specific ligand is not extensively available in the current literature, this guide will leverage data from structurally analogous pyridine-based ligands to project its efficacy and provide a framework for its application.

The Critical Role of Ligands in Palladium-Catalyzed Cross-Coupling

Palladium catalysts are central to the formation of carbon-carbon and carbon-nitrogen bonds, which are fundamental transformations in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] The ligand, a molecule that coordinates to the palladium center, plays a pivotal role in the catalytic cycle. It influences the catalyst's stability, solubility, and reactivity by modulating the electron density and steric environment of the metal. An effective ligand can enhance the rates of oxidative addition and reductive elimination, the two key steps in the catalytic cycle, while minimizing side reactions.[2]

The structure of (3,5-Dimethoxypyridin-2-YL)methanamine, featuring a pyridine ring with two electron-donating methoxy groups and a coordinating aminomethyl sidearm, suggests several advantageous properties. The electron-rich nature of the pyridine ring is expected to enhance the electron density on the palladium center, which can facilitate the oxidative addition step. The aminomethyl group can act as a secondary binding site, potentially forming a stable chelate with the palladium atom, which can enhance catalyst stability and prevent catalyst decomposition.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura reaction is a versatile method for the synthesis of biaryl compounds through the cross-coupling of an organoboron reagent with an aryl or vinyl halide or triflate.[3] The choice of ligand is crucial, especially when dealing with challenging substrates like heteroaryl halides, as the pyridine nitrogen can coordinate to the palladium catalyst and inhibit its activity.[4]

Projected Performance of (3,5-Dimethoxypyridin-2-YL)methanamine

Based on studies of other pyridine-based ligands, (3,5-Dimethoxypyridin-2-YL)methanamine is anticipated to be an effective ligand for the Suzuki-Miyaura coupling. The electron-donating methoxy groups should enhance the catalytic activity. The ability of the aminomethyl sidechain to chelate the palladium center could offer increased stability to the catalytic complex, potentially leading to higher yields and lower catalyst loadings.

Comparative Data for Structurally Similar Ligands

To provide a benchmark, the following table summarizes the performance of other pyridine-based ligands in the Suzuki-Miyaura coupling.

Ligand/Catalyst System	Aryl Halide	Arylboronic Acid	Base	Solvent	Temp (°C)	Yield (%)	Reference
Pd(OAc)₂ / SPhos	2-Chloropyridine	Phenylboronic acid	K₃PO₄	Toluene/H₂O	100	95	[4]
Pd₂(dba)₃ / XPhos	3-Bromopyridine	4-Methoxyphenylboronic acid	K₂CO₃	1,4-Dioxane	100	92	[4]
Pd(dppf)Cl₂	3,5-Dichloropyridazine	Phenylboronic acid	Cs₂CO₃	1,4-Dioxane/H₂O	80	85 (C3 selectivity)	[5][6]
Pd(OAc)₂ / Q-Phos	2,4-Dichloropyridine	Phenylboronic acid	KF	Toluene/H₂O	100	36 (C4 selectivity)	[5]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of an aryl halide with a phenylboronic acid, which can be adapted for using (3,5-Dimethoxypyridin-2-YL)methanamine as a ligand.

Materials:

• Aryl halide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• (3,5-Dimethoxypyridin-2-YL)methanamine (0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To an oven-dried Schlenk tube, add the aryl halide, phenylboronic acid, palladium(II) acetate, (3,5-Dimethoxypyridin-2-YL)methanamine, and potassium carbonate.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the 1,4-dioxane and water via syringe.

• Seal the tube and heat the reaction mixture at 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds by coupling amines with aryl halides or pseudohalides.[1][7] This reaction is of immense importance in medicinal chemistry, as the arylamine motif is prevalent in a vast number of pharmaceutical agents. The choice of ligand is critical to prevent catalyst deactivation and to promote the coupling of a wide range of amine and aryl halide substrates.[8]

Projected Performance of (3,5-Dimethoxypyridin-2-YL)methanamine

The electron-rich nature of (3,5-Dimethoxypyridin-2-YL)methanamine is expected to be beneficial for the Buchwald-Hartwig amination. Electron-donating ligands are known to accelerate the rate-limiting reductive elimination step. The bidentate coordination of the aminomethylpyridine moiety could also stabilize the palladium catalyst, which is particularly important when using less reactive aryl chlorides.

Comparative Data for Structurally Similar Ligands

The following table presents data for various ligands used in the Buchwald-Hartwig amination of aryl halides.

Ligand/Catalyst System	Aryl Halide	Amine	Base	Solvent	Temp (°C)	Yield (%)	Reference
Pd₂(dba)₃ / XPhos	4-Chlorotoluene	Morpholine	NaOtBu	Toluene	100	98
Pd(OAc)₂ / BINAP	1-Bromonaphthalene	Aniline	Cs₂CO₃	Toluene	110	95
[Pd(cinnamyl)Cl]₂ / BippyPhos	2-Chloropyridine	Indole	K₃PO₄	Toluene	110	92	[8]
RuPhos-precatalyst	3-Bromo-2-aminopyridine	Cyclopentylamine	LiHMDS	Toluene	100	78	[9]

Experimental Protocol: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination, which can be adapted for the use of (3,5-Dimethoxypyridin-2-YL)methanamine.

Materials:

• Aryl halide (1.0 mmol)

• Amine (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.01 mmol, 1 mol%)

• (3,5-Dimethoxypyridin-2-YL)methanamine (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 mmol)

• Toluene (5 mL)

Procedure:

• In a glovebox, add the aryl halide, sodium tert-butoxide, palladium(II) acetate, and (3,5-Dimethoxypyridin-2-YL)methanamine to an oven-dried Schlenk tube.

• Add the toluene, followed by the amine.

• Seal the tube and remove it from the glovebox.

• Heat the reaction mixture at 100 °C with stirring for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Sonogashira Coupling: Synthesizing Alkynes

The Sonogashira reaction is a highly effective method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[10] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst in the presence of an amine base.[11] The ligand on the palladium catalyst is crucial for achieving high yields and preventing the formation of byproducts.

Projected Performance of (3,5-Dimethoxypyridin-2-YL)methanamine

The electron-donating properties of (3,5-Dimethoxypyridin-2-YL)methanamine are expected to be advantageous in the Sonogashira coupling, potentially promoting the oxidative addition of the aryl halide to the palladium(0) center. The chelating aminomethyl group could also enhance the stability of the active catalyst, leading to improved performance, especially in copper-free Sonogashira protocols where catalyst stability is often a concern.

Comparative Data for Structurally Similar Ligands

The following table provides a comparison of different catalyst systems for the Sonogashira coupling.

Ligand/Catalyst System	Aryl Halide	Alkyne	Base	Solvent	Temp (°C)	Yield (%)	Reference
Pd(PPh₃)₄ / CuI	Iodobenzene	Phenylacetylene	Et₃N	THF	RT	95	[10]
PdCl₂(PPh₃)₂ / CuI	4-Bromobenzonitrile	Trimethylsilylacetylene	Et₃N	DMF	80	91	[12]
Pd(OAc)₂ / PPh₃ / CuI	1-Iodo-4-nitrobenzene	1-Heptyne	Et₃N	Acetonitrile	60	98	[13]
PdCl₂(dppf)	2-Iodopyridine	Phenylacetylene	Cs₂CO₃	DMF	100	85	[14]

Experimental Protocol: Sonogashira Coupling

The following is a general procedure for the Sonogashira coupling that can be adapted for (3,5-Dimethoxypyridin-2-YL)methanamine.

Materials:

• Aryl halide (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Palladium(II) chloride (PdCl₂, 0.01 mmol, 1 mol%)

• (3,5-Dimethoxypyridin-2-YL)methanamine (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI, 0.02 mmol, 2 mol%)

• Triethylamine (Et₃N, 2.0 mmol)

• Tetrahydrofuran (THF, 5 mL)

Procedure:

• To a Schlenk tube, add the aryl halide, palladium(II) chloride, (3,5-Dimethoxypyridin-2-YL)methanamine, and copper(I) iodide.

• Evacuate and backfill the tube with an inert gas.

• Add THF, triethylamine, and the terminal alkyne via syringe.

• Stir the reaction mixture at room temperature or heat as required for 4-12 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite to remove the salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the product by flash column chromatography.

Sonogashira Coupling Catalytic Cycles

Caption: The interconnected catalytic cycles of the Sonogashira coupling reaction.

Conclusion

(3,5-Dimethoxypyridin-2-YL)methanamine presents a promising scaffold for a ligand in palladium-catalyzed cross-coupling reactions. Its electron-rich nature and potential for chelation suggest it could offer high catalytic activity and stability. While direct comparative data is limited, the analysis of structurally related pyridine-based ligands provides a strong foundation for predicting its successful application in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The experimental protocols provided in this guide offer a starting point for researchers to explore the utility of this ligand in their own synthetic endeavors. Further experimental investigation is warranted to fully elucidate its performance characteristics and establish its position within the landscape of powerful cross-coupling ligands.

References

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing). [Link]

• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters. [Link]

• Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. PubMed. [Link]

• Privileged ligands for palladium-catalyzed cross-coupling reactions. ResearchGate. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of South Carolina. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ResearchGate. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and. NSF PAR. [Link]

• Palladium(II) complex for catalyzing sonogashira coupling reactions and a method thereof.

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

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• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC. [Link]

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• Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. Organic Chemistry Portal. [Link]

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. PMC. [Link]

• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry. [Link]

• BippyPhos: a single ligand with unprecedented scope in the Buchwald-Hartwig amination of (hetero)aryl chlorides. PubMed. [Link]

• Aminomethylpyridinequinones as new ligands for PEPPSI-type complexes. Arkivoc. [Link]

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• (PDF) Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. ResearchGate. [Link]

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A Comparative Guide to the Structural Validation of (3,5-Dimethoxypyridin-2-YL)methanamine via 2D NMR Spectroscopy

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of scientific rigor. The synthesized compound, (3,5-Dimethoxypyridin-2-YL)methanamine, presents a classic structural elucidation challenge perfectly suited for a multi-faceted 2D NMR approach. While 1D ¹H and ¹³C NMR provide a preliminary census of the proton and carbon environments, they often fall short in defining the precise connectivity, particularly in a molecule with multiple substituents and quaternary carbons.

The Structural Puzzle: (3,5-Dimethoxypyridin-2-YL)methanamine

Before delving into the techniques, let us consider the structure . It comprises several key fragments:

• A pyridine core with two aromatic protons.

• Three substituents: two methoxy (-OCH₃) groups and one aminomethyl (-CH₂NH₂) group.

• Three quaternary carbons on the pyridine ring (C2, C3, C5) to which the substituents are attached.

The primary analytical questions are:

• What is the substitution pattern on the pyridine ring?

• How can we definitively link each substituent to its correct position?

2D NMR spectroscopy provides the tools to answer these questions by mapping the bonding network of the molecule.[1]

Part 1: COSY - Mapping the Proton-Proton Network

Correlation Spectroscopy (COSY) is the foundational 2D NMR experiment for identifying protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).[2] For our target molecule, its primary role is to establish the connectivity of the protons on the pyridine ring, creating a "spin system" that serves as the initial scaffold for our structural assignment.

Expert Rationale: Why Start with COSY?

The COSY experiment is the logical starting point because it directly reveals which protons are neighbors in the molecule's framework.[3] In a substituted pyridine, identifying the relationship between the remaining ring protons is the first step in orienting the substituents. For (3,5-Dimethoxypyridin-2-YL)methanamine, we expect two aromatic protons. The COSY spectrum will unequivocally confirm if they are adjacent or separated by a substituent.

Expected Correlations & Interpretation

The ¹H NMR spectrum is plotted on both the horizontal and vertical axes. The standard 1D spectrum appears on the diagonal, while off-diagonal cross-peaks indicate coupling between two distinct protons.[4]

Proton 1	Expected Correlating Proton(s)	Type of Coupling	Structural Information Gained
H4	H6	⁴JHH (meta-coupling)	Confirms the 1,3-relationship between the two aromatic protons, which is consistent with the proposed 2,3,5-substitution pattern.
H6	H4	⁴JHH (meta-coupling)	Reciprocal confirmation of the H4-H6 spin system.
-CH₂-	-NH₂ (potentially)	³JHH	This coupling may be broadened or absent due to chemical exchange of the -NH₂ protons with the solvent.[5]

Key Insight: The crucial observation in the COSY spectrum is the single cross-peak connecting the two aromatic protons. This immediately rules out any substitution pattern where the ring protons would be adjacent (ortho-coupled) or on opposite sides of the ring with no coupling (para).

Part 2: HSQC - Linking Protons to Their Carbons

The Heteronuclear Single Quantum Coherence (HSQC) experiment is used to identify all carbons that are directly attached to a proton.[6] It correlates the chemical shifts of protons (on one axis) with the chemical shifts of their directly bonded carbons (on the other axis).[7] This is the most sensitive and reliable method for assigning protonated carbons.

Expert Rationale: The Power of Direct Correlation

After identifying the proton network with COSY, HSQC provides the next layer of information by assigning the specific carbon atom associated with each proton.[2] This is a critical step because it distinguishes protonated carbons from the quaternary (non-protonated) carbons, which will be vital for the final HMBC analysis. An "edited" HSQC experiment can further differentiate CH/CH₃ groups (positive phase) from CH₂ groups (negative phase), providing immediate confirmation of the methylene (-CH₂) group in our molecule.[6]

Expected Correlations & Interpretation

Proton Signal	Expected Correlating Carbon Signal	Multiplicity (from Edited HSQC)	Structural Information Gained
H4	C4	CH (Positive)	Unambiguous assignment of the C4 carbon.
H6	C6	CH (Positive)	Unambiguous assignment of the C6 carbon.
-CH₂- Protons	Methylene Carbon	CH₂ (Negative)	Confirms the presence and assignment of the -CH₂- group's carbon.
Methoxy Protons (x2)	Methoxy Carbons (x2)	CH₃ (Positive)	Assigns the two distinct methoxy carbons.

Key Insight: The HSQC spectrum will show no correlation signals for the carbons at positions 2, 3, and 5. This absence of data is, in itself, crucial information: it confirms these three positions are substituted and are therefore quaternary carbons.[8]

Part 3: HMBC - Assembling the Molecular Jigsaw

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is arguably the most powerful tool for elucidating the complete carbon skeleton of an unknown molecule.[9] It reveals correlations between protons and carbons that are separated by two, three, and sometimes four bonds (²JCH, ³JCH, ⁴JCH).[10] This "long-range" information allows us to connect the molecular fragments identified by COSY and HSQC, crucially linking them through the non-protonated quaternary carbons.

Expert Rationale: Connecting the Fragments

HMBC is the linchpin of this entire validation process. While COSY connected the protons and HSQC linked them to their carbons, HMBC builds the bridges between these established units.[11] For our target molecule, HMBC is essential for:

• Confirming the positions of the aromatic protons (H4, H6) relative to the substituted carbons (C2, C3, C5).

• Unequivocally placing the aminomethyl group at C2 by observing correlations from the -CH₂- protons to the ring carbons.

• Unequivocally placing the two methoxy groups at C3 and C5 by observing correlations from the -OCH₃ protons to the ring carbons.

Expected Key Correlations & Interpretation

This experiment provides the definitive evidence to complete the structural proof.

Proton(s)	Expected Correlating Carbon(s)	Type of Coupling	Structural Confirmation
-CH₂- Protons	C2 , C3	²JCH, ³JCH	Crucial: This correlation definitively places the aminomethyl group at the C2 position.
Methoxy Protons (1)	C3 , C4	²JCH, ³JCH	Places the first methoxy group at C3.
Methoxy Protons (2)	C5 , C4, C6	²JCH, ³JCH	Places the second methoxy group at C5.
H4	C2, C3, C5, C6	³JCH, ²JCH, ²JCH, ³JCH	Cross-verifies the position of H4 relative to all adjacent carbons, both protonated and quaternary.
H6	C2, C4, C5	³JCH, ³JCH, ²JCH	Cross-verifies the position of H6 and its relationship to the surrounding carbons.

Key Insight: The observation of a strong correlation from the methylene (-CH₂-) protons to the quaternary carbon at C2, and correlations from the two distinct methoxy proton signals to the quaternary carbons at C3 and C5, provides irrefutable proof of the substitution pattern. The absence of a key correlation can be as informative as its presence; for example, the lack of an HMBC cross-peak from the -CH₂- protons to C5 or C6 would rule out alternative isomeric structures.[6]

Synthesizing the Data: A Self-Validating Workflow

The true power of this 2D NMR strategy lies in the logical and hierarchical flow of information. Each experiment builds upon the last, with the final HMBC data set confirming the hypotheses drawn from the COSY and HSQC spectra.

Caption: Workflow for unambiguous structural validation using 2D NMR.

Experimental Protocols

The following are generalized protocols. Instrument-specific parameters, particularly pulse widths and power levels, must be calibrated prior to execution. For optimal results, a sample concentration of 10-20 mg in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) is recommended.[2]

Protocol 1: ¹H-¹H COSY (Correlation Spectroscopy)

• Sample Preparation: Dissolve ~15 mg of (3,5-Dimethoxypyridin-2-YL)methanamine in 0.6 mL of CDCl₃.

• Lock and Shim: Lock on the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity.

• Acquire ¹H Spectrum: Acquire a standard 1D ¹H spectrum to determine the spectral width and ensure proper signal referencing.

• Setup COSY Experiment:

  • Load a standard gradient-selected COSY pulse sequence (e.g., gCOSY).

  • Set the spectral width in both F2 (direct) and F1 (indirect) dimensions to cover all proton signals (e.g., 0-10 ppm).

  • Set the number of scans (NS) to 2 or 4 for good signal-to-noise.

  • Set the number of increments in the F1 dimension (e.g., 256 or 512 points).

  • Set the relaxation delay (D1) to 1.5 seconds.

• Acquisition & Processing: Start the acquisition. After completion, process the data using a sine-bell or squared sine-bell window function in both dimensions, followed by a two-dimensional Fourier Transform. Phase correct the spectrum and symmetrize if necessary.

Protocol 2: ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Sample & Setup: Use the same sample and initial setup (lock, shim) as the COSY experiment.

• Acquire ¹³C Spectrum: It is advisable to acquire a 1D ¹³C spectrum (or use predicted shifts) to determine the required spectral width for the carbon dimension.

• Setup HSQC Experiment:

  • Load a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence (e.g., hsqcedetgpsp for an edited spectrum).

  • Set the ¹H (F2) spectral width as determined from the proton spectrum.

  • Set the ¹³C (F1) spectral width to cover all expected carbon signals (e.g., 0-170 ppm).

  • Set the number of scans (NS) to 2 or 4.

  • Set the number of increments in F1 to at least 256 for good resolution.

  • The one-bond coupling constant (¹JCH) is typically set to an average value of 145 Hz.

• Acquisition & Processing: Acquire the data. Process using a squared sine-bell window function in F2 and a sine-bell function in F1, followed by Fourier Transform.

Protocol 3: ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

• Sample & Setup: Use the same sample and initial setup.

• Setup HMBC Experiment:

  • Load a standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf).

  • Set the ¹H (F2) and ¹³C (F1) spectral widths as in the HSQC experiment.

  • Set the number of scans (NS) to 4, 8, or higher, as HMBC is less sensitive than HSQC.[12]

  • Set the number of increments in F1 to 256 or 512.

  • Crucial Parameter: Set the long-range coupling constant (nJCH) for which the experiment is optimized. A value of 8 Hz is a common starting point as it covers a good range of typical 2- and 3-bond couplings.[6][12]

• Acquisition & Processing: Acquire the data. Process using a sine-bell window function in both dimensions followed by Fourier Transform. The final spectrum is typically displayed in magnitude mode.

Conclusion

The structural validation of (3,5-Dimethoxypyridin-2-YL)methanamine serves as an exemplary case for the power of a combined 2D NMR approach. While each experiment provides a unique and valuable piece of the puzzle, no single experiment is sufficient for an unambiguous proof. The COSY experiment establishes the proton framework, the HSQC experiment assigns the directly attached carbons and identifies the quaternary centers by omission, and the HMBC experiment provides the crucial long-range correlations that definitively connect all molecular fragments. This synergistic and self-validating workflow allows researchers to move forward with absolute confidence in the identity and structure of their compound, a critical requirement in all stages of chemical and pharmaceutical development.

References

• The Evolving Landscape of NMR Structural Elucidation - PMC - NIH. (2026, March 7).
• Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy | OMICS International. (2013, February 7).
• 2D NMR spectroscopy for structural elucidation of complex small molecules - YouTube. (2020, December 4).
• Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy | Semantic Scholar. (2013, February 7).
• Application Notes and Protocols for NMR Spectroscopy of Pyridine Derivatives - Benchchem.
• NMR spectroscopy of small molecules in solution | Nuclear Magnetic ResonanceVolume 50 | Books Gateway. (2024, November 15).
• HMBC spectrum | Heteronuclear Multiple Bond Correlation - YouTube. (2022, March 18).
• Understanding 2D NMR Spectra: How to Read and Interpret Them - Creative Biostructure. (2025, March 27).
• 7.4: Two Dimensional Heteronuclear NMR Spectroscopy - Chemistry LibreTexts. (2023, February 11).
• Measuring methods available and examples of their applications 2D HMBC (Heteronuclear Multiple-Bond Correlation spectroscopy) HM.
• HSQC and HMBC - NMR Core Facility - Columbia University.
• NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions - PMC. (2025, December 18).
• Unequivocal identification of two-bond heteronuclear correlations in natural products at nanomole scale by i-HMBC - PMC. (2023, April 3).
• (PDF) NMR-Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza-Diels-Alder Cycloadditions - ResearchGate. (2025, December 18).
• 7.6: Interpreting 2-D NMR Spectra - Chemistry LibreTexts. (2023, February 11).
• A Step-By-Step Guide to 1D and 2D NMR Interpretation - Emery Pharma. (2018, April 2).
• Synthesis of Substituted 2-Pyridyl-4-phenylquinolines - MDPI. (2002, August 31).
• NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. (2017, May 10).
• Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots - PMC. (2014, December 16).
• 2D- NMR what is the different between COSY and HSQC?? - ResearchGate. (2019, October 15).
• Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry.
• In NMR is H,C COSY the same as HSQC? - ResearchGate. (2022, July 10).
• Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. (2026, March 3).
• Comparative Analysis of Substituted Pyridin-2(5H)-imines: A Guide for Researchers - Benchchem.
• cosy hsqc hmbc: Topics by Science.gov.
• Transformation of Pyridines into 2D and 3D Fused Bicyclic Heterocycles - ACS Publications. (2025, June 6).
• Key HSQC (blue) and COSY (red) correlations for compound 2. - ResearchGate.
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• Reviews.
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A Comparative Guide to the Synthesis of (3,5-Dimethoxypyridin-2-YL)methanamine: Assessing Reproducibility and Scalability for Pharmaceutical Research

In the landscape of pharmaceutical development, the reliable synthesis of key building blocks is paramount. (3,5-Dimethoxypyridin-2-YL)methanamine is a critical intermediate in the synthesis of various pharmacologically active compounds. Its structural motif is found in molecules targeting a range of therapeutic areas, making the reproducibility and scalability of its synthesis a crucial consideration for researchers and process chemists. This guide provides an in-depth comparison of common synthetic routes to (3,5-Dimethoxypyridin-2-YL)methanamine, with a focus on experimental reproducibility, yield, and overall efficiency.

Introduction: The Significance of (3,5-Dimethoxypyridin-2-YL)methanamine

(3,5-Dimethoxypyridin-2-YL)methanamine serves as a versatile scaffold in medicinal chemistry. The pyridine core, substituted with methoxy and aminomethyl groups, offers multiple points for diversification, allowing for the fine-tuning of physicochemical properties and biological activity. Its importance is underscored by its incorporation into novel therapeutics, demanding a robust and well-characterized synthetic pathway to ensure a consistent supply of high-quality material for research and development.

Comparative Analysis of Synthetic Routes

This guide will dissect two prevalent synthetic strategies for the preparation of (3,5-Dimethoxypyridin-2-YL)methanamine:

• Route A: Reduction of 3,5-Dimethoxypyridine-2-carbonitrile

• Route B: Reductive Amination of 3,5-Dimethoxypyridine-2-carbaldehyde

Each route will be evaluated based on its chemical logic, experimental protocol, and key performance indicators.

Route A: Reduction of 3,5-Dimethoxypyridine-2-carbonitrile

This is a widely employed and well-documented method for the synthesis of (3,5-Dimethoxypyridin-2-YL)methanamine. The core of this strategy lies in the reduction of a nitrile group to a primary amine.

Chemical Rationale and Mechanistic Insight

The conversion of a nitrile to a primary amine is a fundamental transformation in organic synthesis. The choice of reducing agent is critical and dictates the reaction conditions and potential side products. Common reducing agents for this transformation include lithium aluminum hydride (LiAlH₄), catalytic hydrogenation, and borane complexes.

• Lithium Aluminum Hydride (LiAlH₄): This powerful reducing agent offers high yields but requires stringent anhydrous conditions and careful handling due to its pyrophoric nature. The mechanism involves the nucleophilic attack of the hydride ion on the electrophilic carbon of the nitrile, followed by successive hydride transfers and eventual workup to yield the primary amine.

• Catalytic Hydrogenation: This method is often preferred for its scalability and milder reaction conditions. A catalyst, such as Raney nickel or palladium on carbon (Pd/C), is used in the presence of hydrogen gas. The nitrile is adsorbed onto the catalyst surface, where it undergoes stepwise reduction. This method is generally considered "greener" than using metal hydrides. A known issue with the catalytic hydrogenation of nitriles is the potential formation of secondary and tertiary amines as byproducts, which can complicate purification and lower the yield of the desired primary amine.[1]

Experimental Protocol: Catalytic Hydrogenation of 3,5-Dimethoxypyridine-2-carbonitrile

This protocol is adapted from established procedures and emphasizes safety and reproducibility.

Materials:

• 3,5-Dimethoxypyridine-2-carbonitrile

• Raney Nickel (or 10% Pd/C)

• Methanol (anhydrous)

• Ammonia (7N solution in methanol)

• Hydrogen gas

• Parr hydrogenation apparatus (or similar)

• Standard laboratory glassware

• Filtration apparatus (Celite®)

Procedure:

• Reactor Setup: A 500 mL Parr hydrogenation bottle is charged with 3,5-Dimethoxypyridine-2-carbonitrile (10.0 g, 60.9 mmol).

• Solvent and Catalyst Addition: Anhydrous methanol (200 mL) and a 7N solution of ammonia in methanol (20 mL) are added. Raney Nickel (approx. 1.0 g, slurry in water) is carefully added to the mixture. The ammonia is crucial to suppress the formation of secondary amine byproducts by reacting with any intermediate imine species.

• Hydrogenation: The reactor is sealed and purged with nitrogen, followed by hydrogen. The vessel is then pressurized with hydrogen gas to 50 psi and heated to 50°C. The reaction mixture is stirred vigorously.

• Monitoring and Completion: The reaction progress is monitored by the uptake of hydrogen. The reaction is typically complete within 4-6 hours.

• Work-up: After cooling to room temperature and venting the hydrogen, the reaction mixture is carefully filtered through a pad of Celite® to remove the catalyst. The filter cake is washed with methanol.

• Purification: The combined filtrate is concentrated under reduced pressure. The resulting crude oil is purified by vacuum distillation or column chromatography (silica gel, eluting with a gradient of dichloromethane/methanol) to afford (3,5-Dimethoxypyridin-2-YL)methanamine as a colorless oil.

Data Summary and Performance Metrics

Parameter	Route A: Nitrile Reduction (Catalytic Hydrogenation)
Starting Material	3,5-Dimethoxypyridine-2-carbonitrile
Key Reagents	Raney Nickel, H₂, NH₃/MeOH
Typical Yield	85-95%
Purity (by ¹H NMR)	>98%
Scalability	Readily scalable
Safety Considerations	Handling of pyrophoric Raney Nickel and flammable hydrogen gas.
Green Chemistry Aspects	Avoids stoichiometric metal hydride waste.

Workflow Diagram: Route A

Caption: Workflow for the synthesis of (3,5-Dimethoxypyridin-2-YL)methanamine via nitrile reduction.

Route B: Reductive Amination of 3,5-Dimethoxypyridine-2-carbaldehyde

This alternative route utilizes a different starting material and a distinct chemical transformation to arrive at the target compound. Reductive amination is a powerful and versatile method for forming C-N bonds.[2]

Chemical Rationale and Mechanistic Insight

Reductive amination involves the reaction of a carbonyl compound (in this case, an aldehyde) with an amine source in the presence of a reducing agent.[2] The reaction proceeds through the initial formation of a hemiaminal, which then dehydrates to form an imine or iminium ion. This intermediate is then reduced in situ to the desired amine.

• Amine Source: Ammonia is the most direct source for the synthesis of a primary amine.

• Reducing Agent: The choice of reducing agent is critical for the success of this reaction. Sodium borohydride (NaBH₄) is a common choice, but it can also reduce the starting aldehyde. More selective reducing agents, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB), are often preferred as they selectively reduce the iminium ion in the presence of the aldehyde.[3] Catalytic hydrogenation can also be employed.[3]

Experimental Protocol: Reductive Amination with Sodium Borohydride

This protocol provides a straightforward and cost-effective approach.

Materials:

• 3,5-Dimethoxypyridine-2-carbaldehyde

• Ammonium acetate

• Methanol

• Sodium borohydride (NaBH₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Reaction Setup: A round-bottom flask is charged with 3,5-Dimethoxypyridine-2-carbaldehyde (10.0 g, 59.8 mmol) and ammonium acetate (23.0 g, 298 mmol) in methanol (200 mL).

• Imine Formation: The mixture is stirred at room temperature for 1 hour to facilitate the formation of the intermediate imine.

• Reduction: The flask is cooled in an ice bath, and sodium borohydride (4.52 g, 119.6 mmol) is added portion-wise over 30 minutes, maintaining the temperature below 10°C. The portion-wise addition is crucial to control the exothermic reaction and prevent over-reduction.

• Quenching and Work-up: After the addition is complete, the reaction is stirred for an additional 2 hours at room temperature. The reaction is then carefully quenched by the slow addition of water (50 mL).

• Extraction: The methanol is removed under reduced pressure, and the aqueous residue is extracted with dichloromethane (3 x 100 mL).

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography (silica gel, eluting with a gradient of dichloromethane/methanol) to yield (3,5-Dimethoxypyridin-2-YL)methanamine.

Data Summary and Performance Metrics

Parameter	Route B: Reductive Amination
Starting Material	3,5-Dimethoxypyridine-2-carbaldehyde
Key Reagents	NH₄OAc, NaBH₄, MeOH
Typical Yield	70-85%
Purity (by ¹H NMR)	>97%
Scalability	Moderately scalable; exothermic nature of reduction requires careful temperature control on a larger scale.
Safety Considerations	Generation of hydrogen gas during quenching. Careful addition of NaBH₄ is required.
Green Chemistry Aspects	Uses less hazardous reagents compared to LiAlH₄.

Workflow Diagram: Route B

Caption: Workflow for the synthesis of (3,5-Dimethoxypyridin-2-YL)methanamine via reductive amination.

Head-to-Head Comparison and Recommendation

Feature	Route A: Nitrile Reduction (Catalytic Hydrogenation)	Route B: Reductive Amination
Overall Yield	Higher (85-95%)	Lower (70-85%)
Reproducibility	Excellent , well-established for scale-up.	Good, but sensitive to temperature control during reduction.
Scalability	Highly scalable with appropriate hydrogenation equipment.	Moderately scalable; exotherm management is critical.
Safety	Requires handling of pyrophoric catalyst and flammable gas .	Involves flammable solvents and generation of H₂ gas upon quenching.
Starting Material Availability	3,5-Dimethoxypyridine-2-carbonitrile may be more readily available or easier to synthesize.	3,5-Dimethoxypyridine-2-carbaldehyde is also a common intermediate.
Purification	Can often be purified by distillation on a larger scale.	Typically requires column chromatography.

Conclusion and Expert Recommendation

Both routes offer viable pathways to (3,5-Dimethoxypyridin-2-YL)methanamine. However, for applications demanding high reproducibility, scalability, and yield, Route A, the catalytic hydrogenation of 3,5-Dimethoxypyridine-2-carbonitrile, is the superior choice. The higher yields and the well-established nature of catalytic hydrogenation in process chemistry make it a more robust and reliable method for producing large quantities of the target compound. While the initial investment in hydrogenation equipment may be a consideration, the long-term benefits in terms of efficiency and consistency outweigh this for drug development professionals.

Route B remains a valuable alternative, particularly for smaller-scale synthesis where specialized hydrogenation equipment may not be available. Its reliance on standard laboratory reagents and glassware makes it an accessible option for exploratory chemistry. However, researchers should be mindful of the potential for lower yields and the need for careful temperature control during the reduction step to ensure reproducibility.

Ultimately, the choice of synthetic route will depend on the specific needs of the project, including the required scale, available equipment, and the desired level of process control. This guide provides the necessary data and insights to make an informed decision, ensuring the successful and reproducible synthesis of this critical pharmaceutical building block.

References

• Catalytic hydrogenation of substituted cyanopyridines and process for preparing substituted pyridylmethylbenzamides. (2020-09-22).
• Reductive Amination - ACS GCI Pharmaceutical Roundtable. (2026-03-07). American Chemical Society.
• Application Note – Reductive Amin

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (3,5-Dimethoxypyridin-2-YL)methanamine for Laboratory Professionals

Navigating the complexities of chemical waste management is a critical responsibility for all laboratory personnel. This guide provides an in-depth, procedural framework for the proper disposal of (3,5-Dimethoxypyridin-2-YL)methanamine, ensuring the safety of researchers and the protection of our environment. The protocols outlined herein are grounded in established safety principles and regulatory compliance, designed to be both comprehensive and readily implementable within a research and development setting.

The fundamental principle of prudent laboratory practice dictates that no chemical work should commence without a clear plan for the disposal of all potential waste streams.[1] This guide is structured to provide that plan, moving from hazard assessment to the final steps of waste collection and hand-off to environmental health and safety professionals.

Hazard Assessment and Characterization

Inferred Hazards:

• Toxicity: Aminopyridines can be toxic if swallowed, inhaled, or absorbed through the skin.[3]

• Irritation: Likely to cause skin and serious eye irritation.[3][4]

• Environmental Hazard: Many pyridine derivatives are toxic to aquatic life with long-lasting effects.[3] Therefore, disposal down the drain is strictly prohibited.[3]

The initial and most critical step is to treat (3,5-Dimethoxypyridin-2-YL)methanamine as a hazardous waste unless confirmed otherwise by your institution's Environmental Health and Safety (EHS) department.

Hazard Class	Potential Effects	Recommended Personal Protective Equipment (PPE)
Acute Toxicity	Harmful or fatal if swallowed, inhaled, or in contact with skin.[3]	Chemical-resistant gloves (e.g., nitrile), lab coat, safety goggles or face shield.[3][5]
Skin/Eye Irritation	Causes skin irritation and serious eye damage.[3][4]	Safety goggles or face shield, chemical-resistant gloves.[3][5]
Environmental	Toxic to aquatic life.[3]	Not applicable for PPE, but dictates "no sink disposal" policy.[3]

Prudent Waste Segregation and Collection Protocol

Proper segregation is paramount to prevent dangerous chemical reactions within waste containers.[6] The following step-by-step protocol ensures the safe collection of (3,5-Dimethoxypyridin-2-YL)methanamine waste.

Step 1: Designate a Satellite Accumulation Area (SAA) Establish a designated waste collection point in the laboratory, at or near where the waste is generated.[7] This area should be under the direct control of laboratory personnel.

Step 2: Select an Appropriate Waste Container Use a chemically compatible, leak-proof container with a secure screw-top cap.[3][7] Glass bottles are often suitable, but check for compatibility. The container must be in good condition.

Step 3: Label the Waste Container Proper labeling is a regulatory requirement and essential for safety. The label must include:

• The words "Hazardous Waste".[3]

• The full chemical name: "(3,5-Dimethoxypyridin-2-YL)methanamine". Do not use abbreviations.

• A clear statement of the hazards (e.g., "Toxic," "Irritant").[3]

• The date when waste was first added to the container.[6]

Step 4: Accumulate Waste Safely

• Solid Waste: Collect any contaminated solid materials, such as weighing paper, gloves, or absorbent pads, in the designated hazardous waste container.

• Liquid Waste: Collect all solutions containing (3,5-Dimethoxypyridin-2-YL)methanamine in the designated liquid hazardous waste container.

• Incompatibilities: Do not mix this waste with incompatible materials such as strong oxidizing agents or strong acids.[6]

• Keep Closed: The waste container must be kept securely closed at all times, except when adding waste.[3][7]

Step 5: Requesting Disposal Once the waste container is full (typically no more than 90% capacity to allow for expansion) or approaching the institutional time limit for storage in an SAA, submit a chemical waste collection request to your EHS department.[3]

Emergency Preparedness: Spill Management

In the event of a spill, a prompt and informed response is crucial to mitigate exposure and environmental contamination.

For a Small Spill:

• Alert personnel in the immediate area.

• Wearing appropriate PPE (double-glove with nitrile, lab coat, and safety goggles), absorb the spill with an inert material like vermiculite or sand.[3][6]

• Carefully collect the absorbed material and any contaminated debris using non-sparking tools.[8]

• Place the collected material into your designated hazardous waste container for (3,5-Dimethoxypyridin-2-YL)methanamine.

• Clean the spill area with a suitable decontaminating solution as recommended by your EHS department, and then with soap and water.

• Report the spill to your laboratory supervisor.

For a Large Spill:

• Evacuate the immediate area.

• Alert your institution's emergency response team and EHS department immediately.[3]

• Do not attempt to clean up a large spill without specialized training and equipment.

The following diagram outlines the decision-making process for handling a spill of (3,5-Dimethoxypyridin-2-YL)methanamine.

Caption: Spill Response Decision Workflow

Final Disposal Pathway

The ultimate disposal of (3,5-Dimethoxypyridin-2-YL)methanamine must be conducted by a licensed hazardous waste disposal facility.[3][5] For pyridine-based compounds, high-temperature incineration is a common and effective disposal method.[2] Your institution's EHS department will manage the collection from your laboratory and ensure that the waste is transported and disposed of in compliance with all federal, state, and local regulations.[2]

By adhering to these procedures, you contribute to a culture of safety and environmental stewardship, which is the bedrock of responsible scientific research.

References

• BenchChem. (2025). Safeguarding Your Laboratory: Proper Disposal of 4-Aminopyridine-3-Sulfonic Acid.
• University of Minnesota. (2024, April 16). Chemical Waste Guidelines. Health, Safety & Risk Management.
• Parales, R. E., et al. (2002). Degradation of Pyridines in the Environment.
• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Pyridine. U.S. Department of Health and Human Services.
• Carl Roth. (2025, March 31).
• MedChemExpress. (2026, February 28).
• Sigma-Aldrich. (2026, January 1).
• Washington State University. (n.d.).
• Capot Chemical. (2010, November 19). MSDS of (3,4-Dimethoxypyridin-2-yl)methanol.
• U.S. Food and Drug Administration. (2021, September 24).
• Fisher Scientific. (2025, May 1).
• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

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Personal protective equipment for handling (3,5-Dimethoxypyridin-2-YL)methanamine

In laboratory environments, the handling of specialized heterocyclic building blocks like (3,5-Dimethoxypyridin-2-YL)methanamine (CAS: 1256816-67-7) demands a rigorous, causality-driven approach to safety. As a Senior Application Scientist, I frequently observe that while researchers respect the obvious hazards of strong mineral acids or heavy metals, they often underestimate the insidious risks posed by substituted pyridine methanamines.

This guide provides the definitive operational and disposal framework for this compound, ensuring your laboratory maintains both scientific integrity and uncompromising safety.

Mechanistic Hazard Profile: The "Why" Behind the Danger

To design an effective safety protocol, we must first understand the molecular behavior of (3,5-Dimethoxypyridin-2-YL)methanamine. This compound presents a severe dual-hazard profile:

• The Primary Amine (-NH₂): This functional group is highly basic and nucleophilic. Upon contact, it readily saponifies the lipid bilayers of human skin, causing severe, deep-tissue chemical burns. Furthermore, its reaction with mineral acids is violently exothermic, with[1].

• The Pyridine Backbone: The aromatic pyridine ring acts as a highly efficient lipid-soluble carrier. When combined with the corrosive nature of the amine, it significantly accelerates dermal absorption, turning a localized exposure into a systemic toxicity risk.

Quantitative Hazard Metrics

To contextualize the operational parameters, the following table summarizes the quantitative data dictating our handling logic:

Metric	Value / Characteristic	Operational Implication
Molecular Weight	168.19 g/mol	Easily aerosolized if handled as a fine powder; requires draft-free weighing.
pH (Aqueous)	> 9.0 (Estimated)	Highly basic; causes immediate saponification of skin lipids upon contact.
Reaction Enthalpy	-65 to -150 kJ/mol	Highly exothermic with acids; requires external cooling if neutralizing[1].
Fume Hood Face Velocity	80 – 100 fpm	Minimum airflow required to prevent vapor rollback into the laboratory.

Mandatory Personal Protective Equipment (PPE) Matrix

Because pyridine derivatives can permeate compromised elastomers rapidly, [2]. Every piece of equipment chosen below serves a specific mechanistic purpose.

Protection Zone	Required Equipment	Scientific Rationale & Causality
Hand Protection	Double-layered Nitrile or Butyl Rubber gloves (≥0.11 mm thickness)	Primary amines rapidly degrade latex and thin PVC. Nitrile provides a robust barrier against the lipid-soluble pyridine ring.
Eye/Face	Tight-fitting chemical safety goggles (EN 166/NIOSH approved)	Amine vapors cause severe corneal damage. Goggles prevent vapor intrusion better than standard safety glasses[2].
Body	Flame-resistant, fully buttoned lab coat (100% Cotton or Nomex)	Synthetic fabrics can melt into the skin during exothermic reactions. A fully buttoned coat prevents aerosolized droplets from reaching the skin.
Respiratory	Class II Biological Safety Cabinet or Chemical Fume Hood	Vapor accumulation of methanamine derivatives leads to acute respiratory distress. Local exhaust ventilation is non-negotiable.

Operational Workflow & Logic

The following diagram illustrates the self-validating logic flow for handling this compound, ensuring that every step anticipates and mitigates potential failures.

Operational workflow for the safe handling and disposal of pyridine methanamine derivatives.

Step-by-Step Handling Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the current step's conditions are fully met.

1. Pre-Operational Validation

• Causality: Fume hoods must be verified before opening the chemical container to ensure vapor containment.

• Action: Verify the fume hood is operating at a face velocity of 80–100 fpm. Visually inspect the workspace to ensure no strong acids or oxidizing agents are present, preventing unintended exothermic reactions[1].

2. PPE Donning & Integrity Check

• Causality: Pyridine derivatives can permeate compromised elastomers rapidly.

• Action: Don double-layered nitrile or butyl rubber gloves. Perform a visual and tactile inspection for micro-tears. Equip tightly fitting safety goggles[2].

3. Execution & Compound Transfer

• Causality: The 3,5-dimethoxy substitution makes the pyridine ring electron-rich and highly reactive to atmospheric moisture and oxidation.

• Action: Use anti-static spatulas for solid forms or glass/PTFE syringes for solutions. Transfer the compound smoothly to avoid generating aerosols. Seal the primary container immediately after transfer.

4. Post-Operational Decontamination

• Causality: Residual amines will degrade surfaces and pose a contact hazard to the next operator.

• Action: Wipe down all spatulas, balances, and hood surfaces with a dilute acidic solution (e.g., 5% citric acid) to neutralize the residual amine, followed by a thorough water and ethanol rinse.

Disposal & Decontamination Plan

Proper disposal requires handling this compound as a hazardous chemical waste.[3].

1. Waste Segregation & Containment

• Action: Collect all unreacted (3,5-Dimethoxypyridin-2-YL)methanamine and contaminated solvents in a clean, dry, and chemically compatible container designated for "Halogen-Free Basic Organic Waste"[3].

• Validation: Ensure the container has a secure screw-top cap to prevent the evaporation of volatile components.

2. Incompatibility Check (Critical)

• Action: Do NOT mix this waste with acidic waste streams.

• Causality: The neutralization reaction between the primary amine and acids generates significant heat, which can over-pressurize and violently rupture the waste container[1].

3. Labeling & EHS Transfer

• Action: Affix a hazardous waste tag to the container before adding any waste. The label must explicitly state the full chemical name, the date, and the primary hazards (e.g., "Corrosive," "Toxic," "Basic")[3]. Store the tightly sealed container in a secondary containment tray until pickup by your institution's Environmental Health & Safety (EHS) department.

References

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]